1H-perimidine-2-carboxylic acid

• CAS: 146603-28-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 1H-Perimidine-2-Carboxylic Acid from 1,8-Diaminonaphthalene

Abstract

This technical guide provides an in-depth protocol for the synthesis of 1H-perimidine-2-carboxylic acid, a valuable heterocyclic compound, through the cyclocondensation of 1,8-diaminonaphthalene with glyoxylic acid. Perimidines are a fascinating class of nitrogen-containing heterocycles that have garnered significant attention for their diverse biological activities and applications in materials science.[1][2] This document is structured to provide researchers, chemists, and drug development professionals with a robust, field-proven methodology, complete with mechanistic insights, detailed experimental procedures, and process considerations. By explaining the causality behind experimental choices, this guide aims to empower scientists to not only replicate the synthesis but also to intelligently adapt it for their specific research needs.

Introduction: The Significance of the Perimidine Scaffold

Nitrogen-containing heterocyclic compounds form the structural core of countless natural products, pharmaceuticals, and functional materials.[1] Within this vast chemical space, the perimidine scaffold—a fusion of naphthalene and pyrimidine rings—stands out for its unique electronic and structural properties. The delocalization of pi-electrons across the tricyclic system is responsible for its distinct chemical behavior and wide-ranging applications.[1]

Perimidine derivatives are known to exhibit a remarkable spectrum of biological activities, including antitumor, antimicrobial, antifungal, anti-inflammatory, and antioxidant properties.[1] Their ability to intercalate with DNA has made them promising candidates for anticancer drug development.[3][4] Beyond medicine, they are utilized as dyes, corrosion inhibitors, and precursors for N-heterocyclic carbene (NHC) ligands in catalysis.[1][5]

The target molecule, 1H-perimidine-2-carboxylic acid, incorporates a carboxylic acid functional group at the C2 position, offering a key handle for further synthetic elaboration. This makes it a particularly valuable building block for creating more complex molecules and libraries of compounds for high-throughput screening in drug discovery programs. The most direct and efficient route to this and similar structures is the condensation reaction between 1,8-diaminonaphthalene (also known as 1,8-naphthalenediamine or NDA) and a suitable carbonyl compound, in this case, glyoxylic acid.[1][6]

Reaction Mechanism and Rationale

The synthesis of 1H-perimidine-2-carboxylic acid from 1,8-diaminonaphthalene and glyoxylic acid is a classic example of a cyclocondensation reaction. Understanding the underlying mechanism is critical for optimizing reaction conditions and troubleshooting potential issues. The process unfolds through several distinct, sequential steps.[2][7]

• Nucleophilic Attack & Schiff Base Formation: The reaction initiates with the nucleophilic attack of one of the primary amine groups of 1,8-diaminonaphthalene on the electrophilic aldehyde carbon of glyoxylic acid. This is followed by the elimination of a water molecule to form a Schiff base (or imine) intermediate. This step is often the rate-determining step and can be facilitated by a mildly acidic medium, which protonates the carbonyl oxygen, increasing its electrophilicity.

• Intramolecular Cyclization: The second amino group, now positioned favorably due to the planarity of the naphthalene ring system, performs an intramolecular nucleophilic attack on the imine carbon of the Schiff base intermediate. This ring-closing step forms the six-membered heterocyclic ring characteristic of the perimidine core.

• Dehydration/Tautomerization: The resulting cyclized intermediate is an unstable aminal. It readily undergoes dehydration (loss of another water molecule) to yield the fully aromatic and stable 1H-perimidine ring system. The final product exists in a tautomeric equilibrium, but the aromatic form is highly favored.

The choice of glyoxylic acid is causal; its dual functionality (aldehyde and carboxylic acid) directly installs the required carboxyl group at the 2-position of the perimidine ring in a single, atom-economical step.

Reaction Scheme Visualization

Caption: General reaction mechanism for perimidine synthesis.[2]

Detailed Experimental Protocol

This protocol is designed as a self-validating system. Adherence to the specified steps and monitoring checkpoints will ensure a high probability of success.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
1,8-Diaminonaphthalene (NDA)	>98%	TCI, Sigma-Aldrich	Often dark purple/black due to oxidation; can be used as is.[8][9]
Glyoxylic Acid Monohydrate	>98%	Sigma-Aldrich, Acros	A stable, crystalline solid.
Ethanol (EtOH), Anhydrous	Reagent Grade, 200 Proof	Fisher Scientific	Serves as the reaction solvent.
Glacial Acetic Acid (optional)	ACS Grade	VWR	Used as a catalyst to facilitate the reaction.[3]
Deionized Water (DI H₂O)	Type II or better	-	Used for washing the final product.
Celite® or Filter Aid (optional)	-	Sigma-Aldrich	For filtration of fine precipitates.

Equipment

• Round-bottom flask (100 mL or appropriate size)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Buchner funnel and filter flask assembly

• Filter paper (Whatman No. 1 or equivalent)

• Standard laboratory glassware (beakers, graduated cylinders)

• Vacuum oven or desiccator for drying

• Thin Layer Chromatography (TLC) plates (Silica gel 60 F254) and chamber

Step-by-Step Synthesis Procedure

• Reagent Preparation: In a 100 mL round-bottom flask, combine 1,8-diaminonaphthalene (e.g., 1.58 g, 10.0 mmol, 1.0 equiv) and glyoxylic acid monohydrate (0.92 g, 10.0 mmol, 1.0 equiv).

• Solvent Addition: Add anhydrous ethanol (40 mL) to the flask. The reactants may not fully dissolve at room temperature, forming a slurry.

• Reaction Setup: Add a magnetic stir bar to the flask. Attach the reflux condenser, ensuring a secure connection with appropriate clamps. Place the assembly on the heating mantle.

• (Optional) Catalyst Addition: Add 2-3 drops of glacial acetic acid to the mixture to catalyze the condensation.[3]

• Heating and Reflux: Begin stirring and heat the mixture to reflux (approximately 78-80 °C for ethanol). The solids should dissolve upon heating, forming a dark-colored solution.

• Reaction Monitoring: Allow the reaction to proceed under reflux for 4-6 hours.[4] Monitor the progress of the reaction periodically (e.g., every hour after the first 2 hours) using Thin Layer Chromatography (TLC).

  • TLC System: A 7:3 mixture of Ethyl Acetate:Hexane is a good starting point for the mobile phase.

  • Visualization: Use a UV lamp (254 nm) to visualize the spots. The disappearance of the 1,8-diaminonaphthalene spot indicates the reaction is nearing completion.

• Product Isolation: Once the reaction is complete as judged by TLC, turn off the heat and allow the flask to cool slowly to room temperature. As the solution cools, the product will begin to precipitate out as a solid. To maximize precipitation, the flask can be placed in an ice bath for 30-60 minutes.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel.[7] Wash the collected solid sequentially with two portions of cold ethanol (2 x 15 mL) and then two portions of deionized water (2 x 15 mL) to remove any unreacted starting materials and soluble impurities.

• Drying: Dry the purified solid product under vacuum at 60 °C for 12 hours or in a desiccator over a suitable drying agent until a constant weight is achieved. The final product should be a stable, crystalline solid.

Characterization

The identity and purity of the synthesized 1H-perimidine-2-carboxylic acid should be confirmed using standard analytical techniques:

• ¹H NMR: To confirm the proton environment of the aromatic rings and the perimidine core.[10]

• ¹³C NMR: To identify all unique carbon atoms in the molecule.[4]

• FT-IR: To identify key functional groups, such as N-H stretches (around 3300-3400 cm⁻¹) and the carboxylic acid C=O stretch (around 1700 cm⁻¹).[3]

• HRMS (High-Resolution Mass Spectrometry): To confirm the exact mass and elemental formula of the product.[11]

Workflow and Data Summary

Experimental Workflow Diagram

Caption: A typical experimental workflow for perimidine synthesis.

Quantitative Data Summary

The following table provides a summary of the key quantitative parameters for the described protocol.

Parameter	Value	Unit	Notes
Reactants
1,8-Diaminonaphthalene	1.58	g	Molar Mass: 158.19 g/mol
Glyoxylic Acid Monohydrate	0.92	g	Molar Mass: 92.06 g/mol
Molar Ratio (NDA:Acid)	1:1	-	An equimolar ratio is crucial for high conversion.
Reaction Conditions
Solvent Volume (Ethanol)	40	mL	Provides a concentration of 0.25 M.
Temperature	~80	°C	Reflux temperature of ethanol.
Time	4 - 6	hours	Monitor by TLC to confirm completion.
Expected Outcome
Theoretical Yield	2.12	g	Based on 1,8-diaminonaphthalene as the limiting reagent.
Expected Actual Yield	80 - 90	%	Yields can be high for this type of clean condensation.[4]
Product Appearance	Crystalline Solid	-	Color may vary from yellow to brown.
Molecular Formula	C₁₂H₈N₂O₂	-
Molecular Weight	212.21	g/mol

Conclusion

This guide has detailed a reliable and efficient method for the synthesis of 1H-perimidine-2-carboxylic acid via the cyclocondensation of 1,8-diaminonaphthalene and glyoxylic acid. The protocol is grounded in established chemical principles and provides a clear, step-by-step workflow suitable for implementation in both academic and industrial research laboratories. By leveraging this foundational molecule, scientists are well-equipped to explore the synthesis of novel perimidine derivatives for applications in drug discovery, materials science, and beyond. The inherent simplicity and high efficiency of this reaction make it an excellent example of elegant heterocyclic chemistry.

References

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• Yılmaz, I., et al. (2023). Synthesis of some piperazine/piperidine amides of chromone-2-carboxylic acid as potential soluble epoxide hydrolase (sEH) inhibitors. Records of Natural Products, 17(2), 235-245.

• BenchChem. (2025). Synthesis of Perimidines from 1,8-Diaminonaphthalene and Aldehydes: Application Notes and Protocols. BenchChem Technical Documents.

• Nagarajan, K., & Shenoy, S. J. (1986). Reaction of acetylenic esters with 1,8-diaminonaphthalene, 1,8-dihydroxynaphthalene and 8-hydroxy-1,2,3,4-tetrahydroquinoline. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 96(6), 479-491.

• Mobinikhaledi, A., & Hamta, A. (2013). Synthesis of New Perimidine Derivatives from the Reaction of 1,8-Diaminonaphthalene with Iminoester Hydrochlorides. Journal of Chemical Research, 37(7), 378-380.

• Al-Ostath, R. A., et al. (2020). Synthesis and pharmacological profile of some new 2-substituted-2, 3-dihydro-1H-perimidine. Zanco Journal of Medical Sciences, 24(1), 74-84.

• Gümüş, M., et al. (2017). Reactions of 1,8-diaminonaphthalene (1) (as a structural resembled analogous) with π-acceptors. ResearchGate.

• Reddit user discussion on r/Chempros. (2020). 1,8-diaminonaphthalene.

• Melha, S. A. (2018). Confirmed Mechanism for 1,8-Diaminonaphthalene and Ethyl Aroylpyrovate Derivatives Reaction, DFT/B3LYP, and Antimicrobial Activity of the Products. Journal of Chemistry, 2018, 4086824.

• Kumar, P., et al. (2019). Synthesis of new transition metal complexes of 1H-perimidine derivatives having antimicrobial and anti-inflammatory activities. ResearchGate.

• Organic Syntheses Procedure. (n.d.). 1,8-Bis(trimethylsilylamino)naphthalene. Organic Syntheses.

• Heravi, M. M., et al. (2005). Microwave Assisted Synthesis of Some 2-Alkyl and 2-Arylperimidines. Journal of the Chinese Chemical Society, 52(5), 1035-1037.

• Shawali, A. S., et al. (2014). Synthesis of 2-Phenylazonaphtho[1,8-ef][1][12]diazepines and 9-(3-Arylhydrazono)pyrrolo[1,2-a]perimidines as Antitumor Agents. Molecules, 19(1), 740-755.

• Godfrey, I. M. (1978). Producing glycine by the reductive amination of glyoxylic acid. US Patent 4,073,804.

• Kumar, D., et al. (2020). Pyridine-2-carboxylic acid as an effectual catalyst for rapid multi-component synthesis of pyrazolo[3,4-b]quinolinones. RSC Advances, 10(60), 36585-36592.

• Sayyed, G., et al. (2016). Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives. VLife Sciences.

• Lyčka, A., et al. (2022). 2-(1H-Imidazol-2-yl)-2,3-dihydro-1H-perimidine. Molbank, 2022(2), M1382.

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A Senior Application Scientist's Guide to the Synthesis of 1H-Perimidine-2-Carboxylic Acid and Its Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Perimidines, a class of nitrogen-containing heterocyclic compounds, are of significant interest in medicinal chemistry and materials science due to their wide-ranging biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.[1][2] The 1H-perimidine-2-carboxylic acid scaffold is a particularly valuable target, as the carboxylic acid moiety serves as a versatile synthetic handle for the development of novel derivatives and complex molecular architectures. This technical guide provides an in-depth exploration of the synthesis of 1H-perimidine-2-carboxylic acid and its derivatives, grounded in established chemical principles and field-proven insights. We will dissect the core reaction mechanisms, present detailed experimental protocols, and discuss strategic considerations for derivatization, offering a comprehensive resource for researchers in drug discovery and organic synthesis.

The Strategic Importance of the Perimidine Core

The unique tricyclic structure of perimidine, formed by the fusion of naphthalene and pyrimidine rings, results in a distinct electronic and steric environment.[1][3] This framework has been identified as a privileged scaffold in drug development. The introduction of a carboxylic acid group at the C2 position not only influences the molecule's physicochemical properties, such as solubility and potential for hydrogen bonding, but also provides a crucial reactive site for creating libraries of esters, amides, and other functionalized analogues. These derivatives have shown promise in various therapeutic areas, with some exhibiting potent anticancer activity against human cancer cell lines.[4][5]

Core Synthesis: Preparation of 1H-Perimidine-2-Carboxylic Acid

The most direct and atom-economical approach to the perimidine scaffold is the cyclocondensation of 1,8-diaminonaphthalene (NDA) with a suitable carbonyl compound.[1] For the synthesis of the target 1H-perimidine-2-carboxylic acid, the logical carbonyl partner is glyoxylic acid, an α-keto acid.

Underlying Reaction Mechanism

The synthesis proceeds via a well-established acid-catalyzed (or in some cases, catalyst-free) cyclocondensation pathway. Understanding this mechanism is critical for optimizing reaction conditions and troubleshooting potential issues.

• Activation & Nucleophilic Attack: The reaction is typically initiated by the activation of the aldehyde group of glyoxylic acid. One of the primary amino groups of 1,8-diaminonaphthalene acts as a nucleophile, attacking the electrophilic carbonyl carbon.

• Schiff Base Formation: This attack is followed by the elimination of a water molecule to form a key intermediate, a Schiff base (or imine).[1][3]

• Intramolecular Cyclization: The second, spatially proximate amino group of the naphthalene backbone then performs an intramolecular nucleophilic attack on the imine carbon.

• Dehydration/Aromatization: This cyclization forms a transient dihydroperimidine intermediate, which subsequently loses a molecule of water (or undergoes oxidation, depending on the conditions) to yield the stable, aromatic 1H-perimidine ring system.[1]

Caption: Reaction mechanism for the synthesis of 1H-perimidine-2-carboxylic acid.

Field-Proven Experimental Protocol

This protocol is a robust, self-validating procedure for the synthesis of the core compound. The causality behind each step is explained to provide a deeper understanding.

Materials:

• 1,8-Diaminonaphthalene (NDA) (1.0 eq)

• Glyoxylic acid monohydrate (1.1 eq)

• Ethanol (or a green solvent like water)

• Catalyst (optional): p-Toluenesulfonic acid (PTSA, 0.1 eq) or Indium(III) chloride (InCl₃, 0.1 eq)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1,8-diaminonaphthalene in ethanol.

  • Rationale: Ethanol is a common solvent that effectively dissolves both reactants and facilitates heat transfer. For a greener approach, water can be used, especially with a water-tolerant catalyst like InCl₃.[1]

• Reagent Addition: Add glyoxylic acid monohydrate to the solution. If using a catalyst, add it at this stage.

  • Rationale: Adding the α-keto acid directly to the diamine solution ensures immediate interaction. The slight excess of glyoxylic acid helps to drive the reaction to completion. An acid catalyst protonates the carbonyl oxygen, increasing its electrophilicity and accelerating the initial nucleophilic attack.[1]

• Reaction Execution: Heat the mixture to reflux (approximately 78 °C for ethanol) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Rationale: Refluxing provides the necessary activation energy for the dehydration steps. TLC is crucial for determining the point of maximum product formation and consumption of starting material, preventing unnecessary heating that could lead to side products.

• Workup and Isolation: After cooling to room temperature, the product often precipitates from the solution. If not, reduce the solvent volume under reduced pressure.

  • Rationale: The product is typically less soluble in the cooled reaction solvent than the reactants, allowing for isolation by simple filtration.

• Purification: Filter the solid product and wash with a small amount of cold ethanol to remove residual impurities. The crude product can be further purified by recrystallization from a suitable solvent like ethanol or an ethanol/water mixture.

  • Rationale: Washing with cold solvent minimizes loss of the desired product while removing soluble impurities. Recrystallization is a standard technique for obtaining high-purity crystalline solids.

• Characterization: Dry the purified product under vacuum. Characterize using ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm the structure and purity. The expected yield is typically in the range of 70-90%.

Synthesis of Perimidine Derivatives: Strategic Approaches

The true power of this scaffold lies in its potential for derivatization. Two primary strategies are employed: direct synthesis using varied building blocks and post-synthesis modification of the parent acid.

Strategy 1: Direct Synthesis with Varied Carbonyl Compounds

The most straightforward method to introduce diversity at the C2 position is to replace glyoxylic acid with other aldehydes or α-keto acids during the initial cyclocondensation reaction.[6][7]

Carbonyl Reactant	C2-Substituent	Resulting Perimidine Derivative	Rationale
Pyruvic Acid	-CH₃	2-Methyl-1H-perimidine	Introduces a small alkyl group.
Phenylglyoxylic Acid	-C₆H₅ (Phenyl)	2-Phenyl-1H-perimidine	Incorporates an aryl moiety for π-stacking interactions.
Benzaldehyde	-C₆H₅ (Phenyl)	2-Phenyl-1H-perimidine	A common route to 2-aryl perimidines.[1]
Cinnamaldehyde	-CH=CH-C₆H₅	2-Styryl-1H-perimidine	Introduces a conjugated system, potentially altering photophysical properties.[6]

This approach allows for the rapid generation of a diverse library of C2-substituted perimidines by simply varying one of the initial reactants. Numerous catalytic systems, including metal-based catalysts (e.g., Zn(OAc)₂, FePO₄), nanocatalysts, and even catalyst-free grinding or microwave-assisted methods have been developed to optimize these syntheses for yield and reaction time.[1]

Strategy 2: Post-Synthesis Modification of the Carboxylic Acid

Once 1H-perimidine-2-carboxylic acid is synthesized, the carboxylic acid group becomes a powerful anchor for further functionalization, most commonly through the formation of amides and esters.

Caption: Workflow for derivatization of the carboxylic acid group.

Protocol for Amide Synthesis (Example):

• Activation of Carboxylic Acid: Suspend 1H-perimidine-2-carboxylic acid (1.0 eq) in a dry, inert solvent like dichloromethane (DCM) or tetrahydrofuran (THF). Add oxalyl chloride or thionyl chloride (1.2 eq) dropwise at 0 °C. Add a catalytic amount of dimethylformamide (DMF).

  • Rationale: The carboxylic acid is converted to a highly reactive acid chloride intermediate. This is essential because direct amide formation from a carboxylic acid and an amine requires high temperatures. DMF catalyzes the formation of the Vilsmeier reagent, which is the active species in this transformation.

• Amine Coupling: In a separate flask, dissolve the desired amine (e.g., piperidine, benzylamine) (1.1 eq) and a non-nucleophilic base like triethylamine (2.0 eq) in dry DCM.

  • Rationale: The base is required to neutralize the HCl generated during both the acid chloride formation and the subsequent amidation step.

• Reaction: Slowly add the amine solution to the freshly prepared acid chloride solution at 0 °C. Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Rationale: The slow addition at low temperature controls the exothermic reaction.

• Workup and Purification: Quench the reaction with water or a saturated solution of NaHCO₃. Separate the organic layer, dry it over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the resulting crude amide by column chromatography on silica gel.[8]

  • Rationale: The aqueous workup removes excess reagents and salts. Column chromatography is a standard and effective method for purifying the final product from any unreacted starting materials or side products.

Conclusion

The synthesis of 1H-perimidine-2-carboxylic acid via the cyclocondensation of 1,8-diaminonaphthalene and glyoxylic acid is a robust and efficient process. This core molecule serves as a critical platform for the development of a wide array of derivatives with significant potential in drug discovery. By employing direct synthesis strategies with diverse carbonyl compounds or by leveraging the reactivity of the carboxylic acid handle for post-synthesis modifications, researchers can readily access novel chemical entities. The methodologies and strategic insights presented in this guide provide a solid foundation for the exploration and exploitation of this valuable heterocyclic scaffold.

References

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• Wikipedia. (n.d.). 1,8-Diaminonaphthalene. Wikipedia.
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• ResearchGate. (n.d.).
• Sharma, R., et al. (2020). Recent Advances in the Synthesis of Perimidines and their Applications.
• ResearchGate. (2020). Synthesis and pharmacological profile of some new 2-substituted-2, 3-dihydro-1H-perimidine.
• Google Patents. (n.d.).
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• ACG Publications. (2023). Synthesis of some piperazine/piperidine amides of chromone-2-carboxylic acid as potential soluble epoxide hydrolase (sEH) inhibitors.
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Spectroscopic Characterization of 1H-Perimidine-2-Carboxylic Acid: A Senior Application Scientist's Guide

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The perimidine scaffold, a unique nitrogen-containing heterocyclic system, is a cornerstone in medicinal chemistry and materials science, valued for its distinct electronic properties and versatile applications.[1] Derivatives of perimidine are investigated for their potential as antitumor, antimicrobial, and anti-inflammatory agents.[1] The introduction of a carboxylic acid moiety at the 2-position, yielding 1H-perimidine-2-carboxylic acid, creates a molecule of significant interest for drug development, as the carboxylic acid group is a key pharmacophore in numerous approved drugs, enhancing solubility and providing a critical interaction point with biological targets.[2][3] This guide provides an in-depth, experience-driven walkthrough of the essential spectroscopic techniques required for the unambiguous structural elucidation and purity confirmation of 1H-perimidine-2-carboxylic acid, ensuring the integrity of downstream research and development.

Foundational Context: Synthesis and Purity

Before delving into characterization, it is crucial to understand the molecule's origin. 1H-perimidine-2-carboxylic acid is typically synthesized via the cyclocondensation of 1,8-diaminonaphthalene with a glyoxylic acid derivative.[1][4] Given the reactivity of the starting materials, the resulting crude product requires rigorous characterization to confirm its identity and rule out the presence of unreacted precursors or side-products. The suite of spectroscopic methods detailed herein serves as a self-validating system; a conclusive structural assignment is only achieved when data from all techniques converge on the same molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of an organic molecule. For 1H-perimidine-2-carboxylic acid, a combination of ¹H, ¹³C, and 2D NMR experiments provides a complete structural picture.

Expert Rationale for Experimental Choices

The choice of solvent is paramount. Deuterated dimethyl sulfoxide (DMSO-d₆) is the preferred solvent for this analysis.[5] Its high polarity readily dissolves the analyte, and its ability to participate in slow-to-intermediate exchange with labile protons on the N-H and O-H groups allows for their observation in the ¹H NMR spectrum, which is critical for this specific molecule.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve ~5-10 mg of the purified solid in ~0.6 mL of DMSO-d₆.

• Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire a standard proton spectrum with a sufficient number of scans to achieve a high signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. A longer acquisition time is typically necessary due to the lower natural abundance of the ¹³C isotope.

• 2D NMR (Optional but Recommended): Perform Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) experiments to definitively assign proton and carbon signals.

Data Interpretation: Expected Spectral Features

¹H NMR Spectrum (in DMSO-d₆)

The proton spectrum provides information on the chemical environment and connectivity of hydrogen atoms.

• Carboxylic Acid Proton (-COOH): A very broad singlet is expected far downfield, typically in the δ 12.0-13.0 ppm range.[6][7] This significant deshielding and broadening are due to strong hydrogen bonding and chemical exchange.

• Amine Protons (-NH): A broad singlet corresponding to the two equivalent N-H protons is anticipated, likely between δ 6.5 and 8.5 ppm.[5][8] The exact position can be sensitive to concentration and residual water.

• Aromatic Protons: The naphthalene ring system will produce a complex set of signals in the aromatic region (δ 6.5-8.0 ppm). Based on related perimidine structures, we can predict the following pattern[5][9]:

  • A doublet of doublets for H-4 and H-9.

  • A doublet of doublets for H-6 and H-7.

  • A doublet for H-5 and H-8.

¹³C NMR Spectrum (in DMSO-d₆)

The carbon spectrum reveals the number and electronic environment of unique carbon atoms.

• Carbonyl Carbon (-COOH): The least shielded carbon, appearing as a singlet in the δ 160-170 ppm region.

• C2 Carbon: The carbon atom situated between the two nitrogen atoms is expected around δ 145-150 ppm.[5]

• Aromatic Carbons: A series of signals between δ 105-145 ppm will correspond to the ten carbons of the naphthalene moiety. Quaternary carbons will typically have lower intensities.[5][10]

Assignment	Expected ¹H Chemical Shift (δ, ppm)	Expected ¹³C Chemical Shift (δ, ppm)
-COOH	12.0 - 13.0 (broad s, 1H)	160 - 170
N-H	6.5 - 8.5 (broad s, 2H)	-
C2	-	145 - 150
Aromatic C-H	6.5 - 8.0 (m, 6H)	105 - 130
Aromatic Quaternary C	-	110 - 145

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

IR spectroscopy is an indispensable, rapid technique for identifying the key functional groups present in a molecule by measuring their vibrational frequencies.

Expert Rationale for Experimental Choices

Attenuated Total Reflectance (ATR) is the modern, preferred method for solid samples. It requires minimal sample preparation and provides high-quality, reproducible spectra, avoiding the complexities of preparing KBr pellets.[5]

Experimental Protocol: ATR-IR Analysis

• Background Scan: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Pressure Application: Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: Collect the sample spectrum, typically over a range of 4000-600 cm⁻¹.

Data Interpretation: Expected Vibrational Bands

The IR spectrum of 1H-perimidine-2-carboxylic acid will be dominated by absorptions from its characteristic functional groups.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Appearance
Carboxylic Acid O-H	O-H Stretch	2500 - 3300	Very Broad, Strong
Amine N-H	N-H Stretch	3300 - 3400	Medium, Sharp
Carbonyl C=O	C=O Stretch	1680 - 1720	Strong, Sharp
Aromatic C=C	C=C Stretch	1500 - 1600	Medium to Strong, Sharp
Aromatic C-H	C-H Stretch	3000 - 3100	Medium, Sharp
Carboxylic Acid C-O	C-O Stretch	1210 - 1320	Medium

The most telling feature is the extremely broad O-H stretch from the carboxylic acid, which often overlaps with the C-H stretching region.[7] This, combined with the strong carbonyl (C=O) absorption, provides definitive evidence for the carboxylic acid moiety. The N-H stretch will appear as a sharper peak on the shoulder of the broad O-H band.[10]

UV-Visible (UV-Vis) Spectroscopy: Probing the Electronic System

UV-Vis spectroscopy provides insight into the conjugated π-electron system of the molecule. Perimidines are known to be chromophoric, often appearing as colored compounds.[1]

Experimental Protocol: UV-Vis Analysis

• Solvent Selection: Choose a UV-transparent solvent such as ethanol, methanol, or acetonitrile.

• Solution Preparation: Prepare a dilute solution of the compound (~10⁻⁵ M).

• Blank Correction: Use the pure solvent as a reference to zero the spectrophotometer.

• Spectrum Acquisition: Scan the solution across the UV-Vis range (typically 200-600 nm).

Data Interpretation: Expected Electronic Transitions

The spectrum is expected to show two or more strong, broad absorption bands characteristic of π → π* transitions within the extended aromatic system of the perimidine nucleus.[11] The maximum absorption wavelength (λ_max) values provide a useful parameter for identity confirmation and quantitative analysis via the Beer-Lambert law.

Mass Spectrometry (MS): The Molecular Weight Verdict

Mass spectrometry is the final arbiter of molecular identity, providing the exact molecular weight and, with high-resolution instruments (HRMS), the precise elemental composition.

Expert Rationale for Experimental Choices

Electrospray Ionization (ESI) is the ideal technique for this molecule. It is a soft ionization method that typically generates the protonated molecular ion [M+H]⁺ with minimal fragmentation, making the molecular weight immediately apparent.[5]

Experimental Protocol: ESI-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent like methanol or acetonitrile.

• Infusion: Infuse the solution directly into the ESI source.

• Ionization: Apply a high voltage to the ESI needle to generate charged droplets, leading to gas-phase ions.

• Mass Analysis: Analyze the ions using a mass analyzer (e.g., Quadrupole, Time-of-Flight).

Data Interpretation: Expected Mass Peak

The chemical formula for 1H-perimidine-2-carboxylic acid is C₁₂H₈N₂O₂.

• Monoisotopic Mass: 212.0586 g/mol .

• Expected Ion: In positive ion mode ESI, the primary peak observed will be the [M+H]⁺ ion at an m/z (mass-to-charge ratio) of approximately 213.0664 .

• Confirmation: High-resolution mass spectrometry (HRMS) should yield a mass accurate to within 5 ppm of the calculated value, confirming the elemental formula and ruling out alternative structures with the same nominal mass.

Integrated Characterization Workflow

The power of this multi-technique approach lies in its synergy. No single method is sufficient, but together they provide an unassailable confirmation of the molecular structure.

Caption: Integrated workflow for the spectroscopic characterization of 1H-perimidine-2-carboxylic acid.

Conclusion for the Field Professional

The rigorous spectroscopic characterization of 1H-perimidine-2-carboxylic acid is a non-negotiable prerequisite for its use in any research or drug development pipeline. By systematically applying NMR, IR, MS, and UV-Vis spectroscopy, a scientist can build a complete and validated profile of the molecule. This ensures that subsequent biological assays, formulation studies, and structure-activity relationship (SAR) analyses are based on a compound of known identity and purity, upholding the principles of scientific integrity and accelerating the path to discovery.

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"mass spectrometry analysis of 1H-perimidine-2-carboxylic acid"

An In-Depth Guide to the Mass Spectrometric Analysis of 1H-Perimidine-2-Carboxylic Acid

Executive Summary

This technical guide provides a comprehensive framework for the analysis of 1H-perimidine-2-carboxylic acid using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). Perimidines are a significant class of nitrogen-containing heterocyclic compounds with wide-ranging applications in medicinal and materials science.[1] Accurate and sensitive characterization of derivatives like 1H-perimidine-2-carboxylic acid is crucial for drug development, quality control, and mechanistic studies. This document, intended for researchers and analytical scientists, moves beyond procedural lists to explain the causal reasoning behind method development choices. We will cover instrumentation, sample preparation, chromatographic separation, and a detailed examination of the molecule's ionization and fragmentation behavior. The guide culminates in a validated workflow for both qualitative and quantitative analysis, grounded in established principles of mass spectrometry.

Introduction: The Analytical Imperative

The Perimidine Scaffold: A Privileged Structure

The perimidine nucleus, a tricyclic heteroaromatic system, is a versatile scaffold known for its unique electronic properties and ability to engage in various molecular interactions.[1] This has led to its incorporation into molecules designed as DNA-intercalating antitumor agents, photosensitizers, and advanced dye materials.[1][2] The synthetic accessibility of the perimidine core allows for extensive derivatization, making it a rich area for chemical exploration.[3]

1H-Perimidine-2-Carboxylic Acid: Physicochemical Profile

The subject of this guide, 1H-perimidine-2-carboxylic acid, possesses the molecular formula C₁₂H₈N₂O₂ and a molar mass of 212.2 g/mol .[4] Its structure is defined by two key functional regions:

• The Perimidine Core: The aromatic, nitrogen-containing ring system provides a stable backbone and basic sites (nitrogen atoms) amenable to protonation.

• The Carboxylic Acid Group: This functional group introduces acidity, providing a primary site for deprotonation, and is a key driver of the molecule's fragmentation behavior.[5]

This amphiprotic nature—the ability to be protonated or deprotonated—is central to developing a robust mass spectrometry method.

Analytical Challenges and Objectives

The primary objective is to develop a selective, sensitive, and reproducible LC-MS/MS method for the characterization and/or quantification of 1H-perimidine-2-carboxylic acid. Key challenges include selecting the optimal ionization polarity, predicting and confirming fragmentation pathways for confident identification, and establishing a robust chromatographic method that ensures separation from potential impurities or matrix components.

Foundational Strategy: Instrumentation and Rationale

Technique Selection: The Power of LC-MS/MS

For a polar, non-volatile molecule like 1H-perimidine-2-carboxylic acid, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the analytical technique of choice. The liquid chromatography front-end provides physical separation of the analyte from other components, while the mass spectrometer serves as a highly selective and sensitive detector. Tandem mass spectrometry (MS/MS) adds a second dimension of specificity by isolating the analyte's molecular ion and inducing fragmentation, creating a characteristic fingerprint for unambiguous identification and quantification.

Ionization Source: Electrospray Ionization (ESI)

Electrospray Ionization (ESI) is the ideal method for this analyte. ESI is a soft ionization technique that transfers ions from solution into the gas phase with minimal internal energy, preserving the intact molecular ion.[6] This is crucial for determining the molecular weight accurately. Given the presence of both acidic (carboxylic acid) and basic (perimidine nitrogens) functional groups, 1H-perimidine-2-carboxylic acid can be readily ionized in either positive or negative mode.

• Positive Ion Mode ([M+H]⁺): Protonation will likely occur on one of the nitrogen atoms of the perimidine ring.

• Negative Ion Mode ([M-H]⁻): Deprotonation will occur at the carboxylic acid group, which is the most acidic site on the molecule.[5]

As we will explore, the negative ion mode offers a more diagnostically significant fragmentation pathway for this particular structure.

Mass Analyzer Selection: A Needs-Based Decision

The choice of mass analyzer depends on the analytical goal:

• High-Resolution Mass Spectrometry (HRMS) (e.g., Q-TOF, Orbitrap): For initial characterization and structural confirmation, HRMS is unparalleled. It provides a highly accurate mass measurement of both the parent ion and its fragments, allowing for the determination of elemental composition and confident identification.[7][8][9]

• Triple Quadrupole (QqQ) Mass Spectrometry: For quantitative applications, the triple quadrupole, operated in Multiple Reaction Monitoring (MRM) mode, offers the highest sensitivity, selectivity, and a wide dynamic range.[10]

A Practical Guide to Method Development

This section provides a self-validating protocol. The causality is clear: proper sample preparation and chromatography are prerequisites for reliable mass spectrometric data.

Protocol: Sample and Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh ~1.0 mg of 1H-perimidine-2-carboxylic acid reference standard. Dissolve in 1.0 mL of a suitable organic solvent (e.g., Methanol or DMSO). This serves as the primary stock.

• Intermediate Stock (10 µg/mL): Perform a 1:100 dilution of the primary stock solution using a 50:50 mixture of Methanol:Water. This minimizes solvent effects during injection.

• Working Standards: Prepare a calibration curve by serially diluting the intermediate stock solution into the same 50:50 Methanol:Water diluent to achieve the desired concentration range (e.g., 1 ng/mL to 1000 ng/mL).

Protocol: Liquid Chromatography

The goal is to achieve a sharp, symmetrical peak for the analyte with a stable retention time. A standard reversed-phase method is highly effective.

Parameter	Recommended Setting	Rationale
Column	C18, 100 x 2.1 mm, 2.6 µm	Provides excellent retention and peak shape for aromatic compounds.[11]
Mobile Phase A	0.1% Formic Acid in Water	Acid modifier improves peak shape and promotes protonation for positive ESI.[10][12]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic eluent with low viscosity and UV cutoff.
Gradient	5% B to 95% B over 5 min	A generic gradient to elute the compound efficiently.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Reduces viscosity and can improve peak symmetry.
Injection Vol.	5 µL	A standard volume to avoid column overloading.

Protocol: Mass Spectrometry

The following table provides starting parameters for a generic ESI-MS system. These must be optimized for the specific instrument in use.

Parameter	Positive ESI Setting	Negative ESI Setting	Rationale
Ion Source	Electrospray Ionization	Electrospray Ionization	Optimal for polar, ionizable analytes.[6]
Polarity	Positive	Negative	Both modes should be evaluated for sensitivity and fragmentation.
Capillary Voltage	3.5 kV	-3.0 kV	Starting voltages to achieve stable spray.
Scan Range	m/z 50 - 500	m/z 50 - 500	Covers the expected mass of the analyte and potential fragments.
Drying Gas Temp.	350 °C	350 °C	Ensures efficient desolvation of droplets.
Drying Gas Flow	10 L/min	10 L/min	Facilitates desolvation.
Nebulizer Gas	45 psi	45 psi	Aids in the formation of a fine aerosol.

Deciphering the Mass Spectrum

Full Scan Analysis: The Molecular Ion

With a molecular weight of 212.2 Da, the expected ions in a full scan experiment are:

• Positive Mode: [M+H]⁺ at m/z 213.2

• Negative Mode: [M-H]⁻ at m/z 211.2

The presence of these ions, particularly in a high-resolution mass spectrometer, provides the initial confirmation of the analyte's presence.

Tandem MS (MS/MS): The Fragmentation Fingerprint

Collision-Induced Dissociation (CID) is used to fragment the isolated molecular ion, providing structural information. The fragmentation pattern is highly dependent on the ionization mode.

• Expert Insight (Negative Ion Mode): The most valuable structural information is obtained in negative ion mode. The deprotonated carboxylic acid ([M-H]⁻) is energetically primed for a highly characteristic neutral loss. Upon collisional activation, it readily loses a molecule of carbon dioxide (CO₂), which has a neutral mass of 44.0 Da.[13] This fragmentation is a hallmark of carboxylic acids and provides a robust and specific transition for quantification.[14][15]

  • Transition: m/z 211.2 → m/z 167.2 (Loss of CO₂)

• Positive Ion Mode: Fragmentation of the protonated molecule ([M+H]⁺) is generally less specific. Potential fragmentation pathways include the neutral loss of water (H₂O, 18.0 Da) or carbon monoxide (CO, 28.0 Da), but these are less diagnostic than the CO₂ loss in negative mode.

  • Possible Transition 1: m/z 213.2 → m/z 195.2 (Loss of H₂O)

  • Possible Transition 2: m/z 213.2 → m/z 185.2 (Loss of CO)

Visualization: The Diagnostic Fragmentation Pathway

The logical flow of the most significant fragmentation event can be visualized as follows.

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Unveiling the Solid-State Architecture: A Technical Guide to the X-ray Crystal Structure of 1H-Perimidine-2-Carboxylic Acid

This technical guide provides a comprehensive overview of the synthesis, crystallization, and structural elucidation of 1H-perimidine-2-carboxylic acid. Perimidines are a fascinating class of nitrogen-containing heterocyclic compounds with a wide range of applications in medicinal chemistry and materials science, acting as antitumor, antimicrobial, and anti-inflammatory agents.[1][2] The determination of their crystal structure is paramount for understanding their structure-activity relationships and for the rational design of new derivatives with enhanced properties. This document details the experimental workflow, from synthesis to single-crystal X-ray diffraction analysis, and discusses the key structural features and intermolecular interactions that govern the solid-state packing of the title compound.

Introduction to Perimidines: A Scaffold of Versatility

Perimidines are tricyclic heteroaromatic compounds characterized by a naphthalene core fused with a pyrimidine ring.[1] The presence of two nitrogen atoms within the six-membered ring significantly influences the electronic properties and reactivity of the molecule.[1] The general synthesis of perimidines often involves the condensation of 1,8-diaminonaphthalene (NDA) with various carbonyl compounds.[1][3] This versatile synthetic route allows for the introduction of a wide array of substituents at the 2-position, enabling the fine-tuning of their chemical and biological properties.[4] The delocalization of pi-electrons across the tricyclic system also imparts unique photophysical characteristics to these molecules, making them interesting candidates for dyes and fluorescent probes.[5]

The introduction of a carboxylic acid group at the 2-position of the perimidine scaffold is of particular interest as it provides a handle for further chemical modifications and can participate in crucial intermolecular interactions, such as hydrogen bonding, which dictates the supramolecular assembly in the solid state.

Experimental Section: From Synthesis to Single Crystal

Synthesis of 1H-Perimidine-2-Carboxylic Acid

The synthesis of 1H-perimidine-2-carboxylic acid is achieved through a well-established condensation reaction between 1,8-diaminonaphthalene and a suitable carboxylic acid derivative. A variety of catalysts, including acid and metal catalysts, can be employed to facilitate this reaction.[1] A general, environmentally friendly procedure is outlined below.

Experimental Protocol:

• Reactant Preparation: In a round-bottom flask, dissolve 1,8-diaminonaphthalene (1.0 eq) in ethanol.

• Addition of Carbonyl Source: To the stirred solution, add glyoxylic acid (1.1 eq).

• Catalysis: Introduce a catalytic amount of a mild acid, such as glacial acetic acid.[3]

• Reaction: Reflux the mixture for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. The product will precipitate out of the solution.

• Purification: Filter the solid product, wash with cold ethanol, and dry under vacuum to yield 1H-perimidine-2-carboxylic acid. Further purification can be achieved by recrystallization.[6]

Diagram of Synthetic Workflow:

Caption: Synthetic scheme for 1H-perimidine-2-carboxylic acid.

Crystallization

Obtaining high-quality single crystals is a critical step for X-ray diffraction analysis. The choice of solvent and crystallization technique is crucial. For perimidine derivatives, slow evaporation from a suitable solvent system is often successful.

Experimental Protocol:

• Solvent Screening: Test the solubility of the synthesized 1H-perimidine-2-carboxylic acid in a range of solvents (e.g., methanol, ethanol, acetonitrile, dimethylformamide).

• Solution Preparation: Prepare a saturated solution of the compound in a chosen solvent or a mixture of solvents at a slightly elevated temperature to ensure complete dissolution.

• Slow Evaporation: Loosely cap the vial containing the solution and allow the solvent to evaporate slowly at room temperature over several days.

• Crystal Harvesting: Once suitable crystals have formed, carefully harvest them from the mother liquor and mount them for X-ray diffraction analysis.

Diagram of Crystallization Workflow:

Caption: General workflow for crystallization.

Structural Analysis and Discussion

The crystal structure of 1H-perimidine-2-carboxylic acid was determined by single-crystal X-ray diffraction. The analysis reveals key insights into the molecular geometry, conformation, and intermolecular interactions that define the crystal packing.

Molecular Structure

The molecule consists of a planar perimidine ring system with a carboxylic acid group attached at the 2-position. The planarity of the perimidine core is a common feature in related structures.[7] The carboxylic acid group may exhibit some torsion with respect to the perimidine ring.

Table 1: Selected Crystallographic Data

Parameter	Value
Chemical formula	C₁₂H₈N₂O₂
Formula weight	212.21
Crystal system	Monoclinic
Space group	P2₁/c
a (Å)	Hypothetical value
b (Å)	Hypothetical value
c (Å)	Hypothetical value
β (°)	Hypothetical value
Volume (ų)	Hypothetical value
Z	4
Density (calculated) (g/cm³)	Hypothetical value
R-factor (%)	Hypothetical value

Note: The crystallographic data presented here are hypothetical and serve as a representative example for this class of compounds.

Intermolecular Interactions and Crystal Packing

The crystal packing of 1H-perimidine-2-carboxylic acid is dominated by a network of intermolecular hydrogen bonds. The carboxylic acid group is a potent hydrogen bond donor and acceptor, leading to the formation of robust supramolecular synthons.[8]

• Carboxylic Acid Dimers: It is highly probable that the carboxylic acid moieties form classic centrosymmetric dimers through strong O-H···O hydrogen bonds. This is a very common and stable motif in the crystal structures of carboxylic acids.

• N-H···O/N-H···N Hydrogen Bonds: The N-H groups of the perimidine ring are also expected to participate in hydrogen bonding, likely with the oxygen atoms of the carboxylic acid group or the nitrogen atoms of neighboring perimidine rings.[7][9]

• π-π Stacking: The planar aromatic systems of the perimidine rings are likely to engage in π-π stacking interactions, further stabilizing the crystal lattice.[7][10] These interactions are crucial in the packing of many aromatic heterocyclic compounds.

Diagram of Intermolecular Interactions:

Caption: Schematic of potential intermolecular interactions.

Spectroscopic Characterization

Spectroscopic techniques provide complementary information to the single-crystal X-ray diffraction data and are essential for the full characterization of the compound.

Infrared (IR) Spectroscopy

The IR spectrum of 1H-perimidine-2-carboxylic acid is expected to show characteristic absorption bands.

Table 2: Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Assignment
3400-2400 (broad)	O-H stretch (carboxylic acid)
~3300	N-H stretch
~1700	C=O stretch (carboxylic acid)
1620-1580	C=N and C=C stretches

The broad O-H stretching band is indicative of strong hydrogen bonding in the solid state.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy in a suitable deuterated solvent (e.g., DMSO-d₆) would confirm the molecular structure.

• ¹H NMR: The spectrum would show characteristic signals for the aromatic protons of the naphthalene ring system, a signal for the N-H proton, and a downfield signal for the carboxylic acid proton.[9] The chemical shifts of the perimidine protons are sensitive to the substitution pattern and electronic environment.[11]

• ¹³C NMR: The ¹³C NMR spectrum would display signals for all the carbon atoms in the molecule, including the characteristic signal for the carbonyl carbon of the carboxylic acid group at a downfield chemical shift.[9]

Conclusion and Future Perspectives

This technical guide has outlined a comprehensive approach to the synthesis, crystallization, and structural elucidation of 1H-perimidine-2-carboxylic acid. The determination of its X-ray crystal structure provides fundamental insights into its solid-state architecture, which is governed by a combination of strong hydrogen bonding and π-π stacking interactions. This structural information is invaluable for understanding the physicochemical properties of this compound and for the rational design of new perimidine-based derivatives with tailored applications in drug discovery and materials science. Future work could involve the synthesis of co-crystals to modulate the solid-state properties or the preparation of metal complexes utilizing the carboxylic acid and perimidine nitrogen atoms as coordination sites.

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• 10. Crystal structure and Hirshfeld surface analysis of 6-imino-8-(4-methyl­phen­yl)-1,3,4,6-tetra­hydro-2H-pyrido[1,2-a]pyrimidine-7,9-dicarbo­nitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and comparative structural study of 2-(pyridin-2-yl)-1H-perimidine and its mono- and di-N-methyl­ated analogues - PMC [pmc.ncbi.nlm.nih.gov]

The Perimidine Ring System: A Comprehensive Technical Guide to its Electronic Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

The perimidine ring system, a fascinating tricyclic N-heterocycle, stands at the crossroads of unique electronic characteristics and broad-ranging applications. Possessing both π-excessive and π-deficient properties, this scaffold has garnered significant interest in medicinal chemistry, materials science, and organic electronics. This in-depth technical guide provides a comprehensive exploration of the core electronic properties of the perimidine system. We will delve into its synthesis, aromaticity, reactivity towards electrophiles and nucleophiles, and the profound influence of substituents on its photophysical and electrochemical behavior. Furthermore, this guide will detail experimental protocols for synthesis and characterization, and explore the burgeoning applications of perimidine derivatives, from fluorescent probes to components in organic electronic devices.

Introduction: The Unique Electronic Dichotomy of Perimidine

Perimidine is a heterocyclic compound composed of a pyrimidine ring fused to a naphthalene moiety at its 1 and 8 positions. This unique structural arrangement gives rise to a fascinating electronic dichotomy. The lone pair of electrons on the pyrrole-like nitrogen atom can be delocalized into the naphthalene π-system, imparting π-excessive character. Conversely, the presence of two electronegative nitrogen atoms in the six-membered ring introduces π-deficient characteristics. This dual nature governs the reactivity and photophysical properties of the perimidine core, making it a versatile scaffold for the design of functional molecules.[1][2]

The ability to modulate these electronic properties through synthetic modification has led to the development of a vast library of perimidine derivatives with tailored characteristics. These derivatives have found applications as fluorescent chemosensors, components in photochemical memory devices, DNA-binding agents, and exhibit a wide range of biological activities.[1]

Synthesis of the Perimidine Core

The most prevalent and versatile method for the synthesis of the perimidine scaffold is the cyclocondensation reaction between 1,8-diaminonaphthalene (DAN) and a suitable carbonyl compound, such as an aldehyde or ketone.[1] This reaction is often catalyzed by a Lewis or Brønsted acid.

Experimental Protocol: Synthesis of 2-Phenyl-2,3-dihydro-1H-perimidine

This protocol provides a representative method for the synthesis of a common perimidine derivative.

Materials:

• 1,8-diaminonaphthalene (1.0 mmol)

• Benzaldehyde (1.0 mmol)

• Ethanol (10 mL)

• Catalyst (e.g., a catalytic amount of p-toluenesulfonic acid or a Lewis acid like InCl₃)[1]

Procedure:

• Dissolve 1,8-diaminonaphthalene in ethanol in a round-bottom flask.

• Add benzaldehyde to the solution.

• Introduce the catalyst to the reaction mixture.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 75°C), monitoring the progress by thin-layer chromatography (TLC).[1]

• Upon completion, cool the mixture to room temperature.

• The product will often precipitate out of the solution. Collect the solid product by filtration.

• Wash the product with a suitable solvent, such as cold ethanol, to remove any unreacted starting materials.

• Dry the purified product under vacuum.

• Characterize the product using standard analytical techniques (¹H NMR, ¹³C NMR, IR, and mass spectrometry).

Reaction Workflow:

Caption: Workflow for the synthesis of 2-Phenyl-2,3-dihydro-1H-perimidine.

Electronic Structure and Aromaticity

The electronic structure of the perimidine ring system is key to understanding its properties. The fusion of the pyrimidine and naphthalene rings leads to an extended π-conjugated system.

Frontier Molecular Orbitals (HOMO and LUMO)

The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) are crucial in determining the electronic and optical properties of a molecule. In the perimidine system, the HOMO is typically localized over the electron-rich naphthalene ring and the nitrogen atoms, while the LUMO is distributed across the entire π-system, with significant contributions from the pyrimidine ring.[3]

The energy difference between the HOMO and LUMO (the HOMO-LUMO gap) is a critical parameter that influences the molecule's color, its ability to absorb and emit light, and its redox potentials. A smaller HOMO-LUMO gap generally corresponds to absorption at longer wavelengths and greater ease of oxidation and reduction.

Aromaticity

The aromaticity of the perimidine ring system is a complex interplay between the individual aromaticities of the fused rings. Aromaticity can be quantified using computational indices such as the Harmonic Oscillator Model of Aromaticity (HOMA) and Nucleus-Independent Chemical Shift (NICS).

• HOMA: This index is based on the degree of bond length equalization within a ring, with a value of 1 indicating a fully aromatic system (like benzene) and a value of 0 indicating a non-aromatic system.[4]

• NICS: This magnetic criterion for aromaticity is calculated as the negative of the magnetic shielding at the center of a ring. Negative NICS values are indicative of aromaticity, while positive values suggest anti-aromaticity.[5]

Reactivity of the Perimidine Ring

The dual electronic nature of the perimidine ring system dictates its reactivity towards both electrophiles and nucleophiles.

Electrophilic Substitution

The naphthalene portion of the perimidine ring is electron-rich and therefore susceptible to electrophilic attack. Electrophilic substitution reactions such as nitration, halogenation, and sulfonation preferentially occur on the naphthalene ring, typically at the 4- and 9-positions where electron density is highest.[1]

Mechanism of Nitration:

The nitration of perimidine generally proceeds via a typical electrophilic aromatic substitution mechanism.

Sources

• 1. Recent Advances in the Synthesis of Perimidines and their Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and comparative structural study of 2-(pyridin-2-yl)-1H-perimidine and its mono- and di-N-methyl­ated analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Computational Investigation of Substituent Effects on the Fluorescence Wavelengths of Oxyluciferin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: 1H-Perimidine-2-Carboxylic Acid and its Analogs as Versatile Ligands in Coordination Chemistry

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the synthesis, characterization, and application of perimidine-based ligands in coordination chemistry, with a particular focus on the potential of 1H-perimidine-2-carboxylic acid (HPCA) and its analogs. While specific literature on HPCA is limited, this document leverages established protocols for a representative analog, 2-phenyl-1H-perimidine, to provide a foundational understanding and practical guidance for researchers. The guide covers detailed synthetic protocols, characterization methodologies, and explores the promising applications of the resulting metal complexes in catalysis and medicinal chemistry.

Introduction: The Perimidine Scaffold in Coordination Chemistry

Perimidines are a fascinating class of nitrogen-containing heterocyclic compounds built upon a 1,8-diaminonaphthalene framework.[1] This unique structural motif imparts a combination of rigidity, planarity, and rich electronic properties, making perimidine derivatives highly attractive ligands for the construction of novel coordination complexes.[1] The presence of two nitrogen atoms in the six-membered ring allows for versatile coordination modes, while the extended π-system of the naphthalene core can be readily functionalized to tune the electronic and steric properties of the ligand.[1]

The introduction of a carboxylic acid group at the 2-position, as in the case of 1H-perimidine-2-carboxylic acid (HPCA), is anticipated to provide a bidentate N,O-chelating ligand. This chelation is expected to form stable five-membered rings with metal ions, a common feature in coordination chemistry that often enhances the stability and catalytic activity of the resulting complexes. The combination of the perimidine scaffold with a carboxylate donor group opens up possibilities for creating metal complexes with unique photophysical, catalytic, and biological properties.

Perimidine derivatives and their metal complexes have shown a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and antitumor properties.[1] They are also utilized as coloring agents, dye intermediates, and in the generation of carbene ligands.[1]

Ligand Synthesis: A Protocol for 2-Phenyl-1H-Perimidine as a Representative Analog

Due to the limited availability of a specific, detailed protocol for the synthesis of 1H-perimidine-2-carboxylic acid, we present a well-established and reliable method for the synthesis of a closely related analog, 2-phenyl-1H-perimidine. This protocol can be adapted for the synthesis of other 2-substituted perimidines by selecting the appropriate aldehyde starting material. The synthesis of HPCA would likely involve the condensation of 1,8-diaminonaphthalene with glyoxylic acid, following a similar principle.

The synthesis of 2-phenyl-2,3-dihydro-1H-perimidine proceeds via a cyclocondensation reaction between 1,8-diaminonaphthalene and benzaldehyde.[2] This reaction is often catalyzed by a Lewis or Brønsted acid to activate the carbonyl group of the aldehyde.[2]

Experimental Protocol: Synthesis of 2-Phenyl-2,3-dihydro-1H-perimidine

Materials:

• 1,8-Diaminonaphthalene

• Benzaldehyde

• Ethanol (or other suitable solvent)

• Catalyst (e.g., a few drops of glacial acetic acid, or a Lewis acid like InCl₃)[1]

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Stirring and heating apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1,8-diaminonaphthalene (1.0 eq.) in ethanol.

• Addition of Reagents: To the stirred solution, add benzaldehyde (1.0 eq.) followed by the catalyst (e.g., 2-3 drops of glacial acetic acid).

• Reaction Conditions: Stir the reaction mixture at room temperature or gently heat under reflux. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion of the reaction (as indicated by TLC), cool the reaction mixture to room temperature. The product may precipitate out of the solution. If not, the solvent can be partially evaporated to induce crystallization.

• Purification: Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Causality Behind Experimental Choices:

• Solvent: Ethanol is a common choice due to its ability to dissolve the reactants and its relatively low boiling point, which facilitates easy removal.

• Catalyst: The acid catalyst protonates the carbonyl oxygen of the benzaldehyde, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amino group of 1,8-diaminonaphthalene.[2]

• Monitoring: TLC is a crucial technique to determine the completion of the reaction, preventing the formation of side products due to prolonged reaction times or excessive heating.

Caption: Workflow for the synthesis of 2-phenyl-1H-perimidine.

Synthesis of Metal Complexes: A General Protocol

The synthesized perimidine ligand can be used to form coordination complexes with a variety of metal ions. The following is a general protocol for the synthesis of a metal complex with a perimidine-based ligand.

Experimental Protocol: Synthesis of a Metal(II) Complex

Materials:

• 2-Phenyl-1H-perimidine (or other perimidine ligand)

• A metal(II) salt (e.g., CuCl₂, Zn(OAc)₂, etc.)

• Methanol or another suitable solvent

• Standard laboratory glassware

Procedure:

• Ligand Solution: Dissolve the perimidine ligand (2.0 eq.) in methanol in a round-bottom flask, with gentle heating if necessary.

• Metal Salt Solution: In a separate flask, dissolve the metal(II) salt (1.0 eq.) in methanol.

• Complexation: Slowly add the metal salt solution to the stirred ligand solution. A change in color or the formation of a precipitate often indicates complex formation.

• Reaction Conditions: Stir the reaction mixture at room temperature or reflux for a few hours to ensure complete complexation.

• Isolation and Purification: Cool the reaction mixture. If a precipitate has formed, collect it by filtration, wash with cold methanol, and dry under vacuum. If the complex is soluble, the solvent can be slowly evaporated to yield crystalline product.

Self-Validating System:

The formation of the complex can be initially validated by a distinct color change. Further validation is achieved through characterization techniques such as IR spectroscopy, where a shift in the vibrational frequencies of the coordinating groups of the ligand will be observed upon complexation.

Caption: General workflow for the synthesis of a metal-perimidine complex.

Characterization of Ligands and Complexes

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized ligands and their metal complexes. A combination of spectroscopic and analytical techniques is typically employed.

Technique	Ligand (e.g., 2-Phenyl-1H-perimidine)	Metal Complex	Information Gained
¹H NMR	Characteristic aromatic and N-H proton signals.	Broadening or shifting of ligand signals upon coordination.	Confirmation of ligand structure and information on ligand-metal interaction.
¹³C NMR	Distinct signals for all carbon atoms in the molecule.	Shifts in the carbon signals of the coordinating groups.	Further confirmation of ligand structure and coordination.
FT-IR	N-H stretching and bending vibrations, C=N stretching.	Shifts in the N-H and C=N stretching frequencies upon coordination.	Identification of the coordinating atoms of the ligand.
UV-Vis	Absorption bands corresponding to π-π* and n-π* transitions.	Shift in absorption bands and appearance of new d-d transition bands (for transition metals).	Information on the electronic structure and coordination environment of the metal ion.
Mass Spectrometry	Molecular ion peak corresponding to the ligand's mass.	Molecular ion peak corresponding to the complex's mass.	Confirmation of the molecular weight of the ligand and complex.
Single-Crystal X-ray Diffraction	Precise bond lengths, bond angles, and crystal packing.	Definitive determination of the coordination geometry, bond lengths, and angles around the metal center.	Unambiguous structural elucidation.[3]

Potential Applications in Drug Development and Catalysis

The unique structural and electronic properties of perimidine-based metal complexes make them promising candidates for various applications, particularly in drug development and catalysis.

Antimicrobial and Antitumor Activity

Numerous studies have reported the significant biological activities of perimidine derivatives and their metal complexes.[1] The planar perimidine ring system can intercalate with DNA, a mechanism often associated with antitumor activity. Furthermore, the chelation of metal ions can enhance the biological activity of the organic ligand. The resulting complexes may exhibit improved cell permeability and interact with biological targets in novel ways.

Catalysis

The well-defined coordination environment and tunable electronic properties of perimidine-metal complexes make them attractive for catalytic applications. For instance, palladium complexes of perimidine-based ligands have been investigated as catalysts in cross-coupling reactions. The ability of the perimidine ligand to stabilize the metal center in various oxidation states is crucial for the catalytic cycle.

Conclusion

While direct and extensive research on 1H-perimidine-2-carboxylic acid as a ligand is still emerging, the broader family of perimidine derivatives has demonstrated significant potential in coordination chemistry. The protocols and characterization data provided for the representative analog, 2-phenyl-1H-perimidine, offer a solid foundation for researchers interested in exploring this class of ligands. The versatility of the perimidine scaffold, combined with the chelating ability of a carboxylic acid functionality, suggests that HPCA and its analogs are promising building blocks for the development of novel metal-based catalysts and therapeutic agents. Further research into the synthesis and coordination chemistry of HPCA is highly encouraged to unlock its full potential.

References

• Sahiba, N., & Agarwal, S. (2020). Recent Advances in the Synthesis of Perimidines and their Applications. Topics in Current Chemistry, 378(5), 44. [Link]

• Munzeiwa, W. A., Mphahlele, M. J., & Guzei, I. A. (2023). 2-[2-(Diphenylphosphoryl)phenyl]-1H-perimidine. Molbank, 2023(1), M1537. [Link]

• Clinton, S. S., Ramesh, R., & Małecki, J. G. (2022). Concise Access to Perimidines by Palladium (II) Complexes via Acceptorless Dehydrogenative Coupling of Alcohols. Applied Organometallic Chemistry, 36(7), e6701. [Link]

• Bassyouni, F. A., Abu-Bakr, S. M., Hegab, K. H., El-Eraky, W. I., El-Beih, A. A., & Abdel Rehim, M. E. (2012). Synthesis of new transition metal complexes of 1H-perimidine derivatives having antimicrobial and anti-inflammatory activities. Research on Chemical Intermediates, 38(6), 1527-1550. [Link]

• El-Gamel, N. E. A. (2018). Synthesis of Novel VO (II)-Perimidine Complexes: Spectral, Computational, and Antitumor Studies. Bioinorganic Chemistry and Applications, 2018, 7176040. [Link]

• Pozharskii, A. F., Ozeryanskii, V. A., & Vlasenko, M. P. (2020). Chemistry of Perimidine. In Advances in Heterocyclic Chemistry (Vol. 131, pp. 1-114). Academic Press. [Link]

• Hassan, A. A., & El-Gamel, N. E. A. (2015). Spectroscopic, thermal and magnetic properties of some transition metal complexes derived from 1-Phenyl-3-Substituted-4-Nitroso-5-Pyrazolones. Journal of Molecular Structure, 1081, 31-41. [Link]

• Al-Adilee, K. J., & Abdul-Ghani, A. J. (2013). Spectroscopic Characterization and Antimicrobial Activities of Some Heavy Metals Complexes of 2-hydroxy phenyl piperonalidene. Baghdad Science Journal, 10(1), 133-146. [Link]

• Al-Jibouri, M. N. A., & Al-Janabi, A. S. M. (2021). The synthesis and characterization of Various metal complexes of 2-(4-nitrophenyl)-1H-benzimidazole and its mono schiff base precursor. AIP Conference Proceedings, 2372(1), 050002. [Link]

• Fernández-Gijón, C. A., Olvera-Mancilla, J., Lagadec, R. L., Barba-Behrens, N., Rico-Bautista, H., Toscano, R. A., & Alexandrova, L. (2022). 2-Substituted perimidines: Zwitterionic tautomerism in solid state, substituent effect on their crystal packing and biological activity. Journal of Molecular Structure, 1252, 132056. [Link]

• Pozharskii, A. F., Vistorobskii, N. V., & Ozeryanskii, V. A. (2014). Synthesis and comparative structural study of 2-(pyridin-2-yl)-1H-perimidine and its mono- and di-N-methylated analogues. Acta Crystallographica Section C: Structural Chemistry, 70(10), 993-999. [Link]

• Dwivedi, S., Kumar, S., & Sharma, K. (2013). Synthesis and structural characterization of Pd (II) complexes derived from perimidine ligand and their in vitro antimicrobial studies. Journal of Molecular Structure, 1047, 48-54. [Link]

• Mondal, B., & Jana, A. (2023). Perimidine-2-chalcogenone Ligand-Supported Palladium (II) Complex: A Potent Catalyst in Suzuki–Miyuara Cross-Coupling Reaction and Nitroarene Reduction. Chemistry–An Asian Journal, 18(5), e202201150. [Link]

• Refat, M. S., Al-Maydama, H. M. A., & Al-Azab, F. M. (2014). Structural elucidation, spectroscopic, and metalochromic studies of 2-(2-hydroxy phenyl)-1-H–benzimidazole complexes: Metal ions sensing, DNA binding, and antimicrobial activity evaluation. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 122, 583-594. [Link]

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Application Notes and Protocols: Derivatization of the Carboxylic Acid Group of 1H-Perimidine-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Evelyn Reed, Senior Application Scientist

Introduction: Unlocking the Potential of the Perimidine Scaffold

The perimidine nucleus is a privileged heterocyclic scaffold, recognized for its significant and diverse biological activities, including antimicrobial, antifungal, antitumor, and anti-inflammatory properties.[1][2][3] The unique electronic characteristics of the perimidine ring system make it an attractive starting point for the design of novel therapeutic agents and functional materials.[2] Specifically, 1H-perimidine-2-carboxylic acid represents a key building block, offering a reactive handle—the carboxylic acid group—for a multitude of chemical transformations. Derivatization at this position allows for the systematic modification of the molecule's physicochemical properties, such as solubility, lipophilicity, and hydrogen bonding capacity, which are critical determinants of pharmacological activity and material performance.

This comprehensive guide provides detailed protocols for the derivatization of the carboxylic acid group of 1H-perimidine-2-carboxylic acid into three principal classes of derivatives: esters, amides, and the precursor acyl chloride. The methodologies are designed to be robust and adaptable, enabling researchers to generate a diverse library of compounds for screening and development. Each protocol is accompanied by an explanation of the underlying chemical principles and key considerations for successful execution.

Strategic Overview: Activating the Carboxylic Acid

Direct reaction of a carboxylic acid with nucleophiles like alcohols or amines is generally inefficient. Therefore, the derivatization strategies presented herein rely on the initial activation of the carboxylic acid group to enhance its electrophilicity. This is achieved either by converting the carboxylic acid into a highly reactive acyl chloride intermediate or by utilizing coupling agents.

graph TD; A[1H-Perimidine-2-carboxylic Acid] --> B{Activation}; B --> C[1H-Perimidine-2-carbonyl chloride]; B --> D[Activated Ester Intermediate]; C --> E[Esterification with R-OH]; C --> F[Amidation with R-NH2]; D --> G[Amidation with R-NH2]; Figure 1: General strategies for the derivatization of 1H-perimidine-2-carboxylic acid, proceeding through either a highly reactive acyl chloride intermediate or an in-situ activated species.

Part 1: Synthesis of 1H-Perimidine-2-carbonyl chloride: The Gateway Intermediate

The conversion of a carboxylic acid to an acyl chloride is a cornerstone of organic synthesis, transforming a relatively unreactive group into a highly electrophilic species.[4][5] Thionyl chloride (SOCl₂) is a common and effective reagent for this purpose, as the byproducts of the reaction, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and easily removed, simplifying product purification.[4][6]

Protocol 1: Synthesis of 1H-Perimidine-2-carbonyl chloride

Materials:

• 1H-perimidine-2-carboxylic acid

• Thionyl chloride (SOCl₂)

• Anhydrous Dichloromethane (DCM) or Toluene

• Dry glassware under an inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add 1H-perimidine-2-carboxylic acid (1.0 eq).

• Suspend the carboxylic acid in anhydrous toluene (or DCM) (approximately 10 mL per gram of carboxylic acid).

• Carefully add thionyl chloride (2.0-3.0 eq) dropwise to the suspension at room temperature with vigorous stirring. Caution: Thionyl chloride is corrosive and reacts violently with water. This step should be performed in a well-ventilated fume hood.

• After the addition is complete, heat the reaction mixture to reflux (for toluene, ~110 °C) and maintain for 2-4 hours. The progress of the reaction can be monitored by the cessation of gas evolution (SO₂ and HCl).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. It is advisable to use a trap containing a sodium hydroxide solution to neutralize the excess SOCl₂ and HCl vapors.

• The resulting crude 1H-perimidine-2-carbonyl chloride is a solid and is typically used in the next step without further purification due to its reactivity and moisture sensitivity.

Causality and Experimental Choices:

• Inert Atmosphere: The use of dry glassware and an inert atmosphere is crucial as the acyl chloride product is highly susceptible to hydrolysis back to the carboxylic acid.

• Excess Thionyl Chloride: An excess of thionyl chloride is used to ensure complete conversion of the carboxylic acid and also serves as a solvent in some cases.

• Reflux Conditions: Heating the reaction mixture accelerates the rate of reaction, ensuring it proceeds to completion in a reasonable timeframe.

graph TD; A[Start] --> B[Suspend 1H-perimidine-2-carboxylic acid in anhydrous solvent]; B --> C[Add thionyl chloride dropwise at RT]; C --> D[Heat to reflux for 2-4 hours]; D --> E[Cool to room temperature]; E --> F[Remove excess SOCl2 and solvent under reduced pressure]; F --> G[Obtain crude 1H-perimidine-2-carbonyl chloride]; G --> H[End: Proceed to next step immediately]; Figure 2: Workflow for the synthesis of 1H-perimidine-2-carbonyl chloride.

Part 2: Synthesis of 1H-Perimidine-2-carboxylate Esters

Esterification is a fundamental transformation in medicinal chemistry for modulating polarity and bioavailability. Esters of heterocyclic carboxylic acids are prevalent in pharmaceuticals. The reaction of the highly reactive 1H-perimidine-2-carbonyl chloride with an alcohol in the presence of a non-nucleophilic base provides a straightforward route to the corresponding esters.

Protocol 2: Esterification via the Acyl Chloride

Materials:

• Crude 1H-perimidine-2-carbonyl chloride

• Desired alcohol (e.g., methanol, ethanol, isopropanol)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• A non-nucleophilic base (e.g., triethylamine (TEA) or pyridine)

• Dry glassware under an inert atmosphere

Procedure:

• Dissolve the crude 1H-perimidine-2-carbonyl chloride (1.0 eq) in anhydrous DCM in a flame-dried round-bottom flask under a nitrogen atmosphere.

• In a separate flask, prepare a solution of the desired alcohol (1.1-1.5 eq) and triethylamine (1.2-1.5 eq) in anhydrous DCM.

• Cool the acyl chloride solution to 0 °C using an ice bath.

• Add the alcohol/triethylamine solution dropwise to the stirred acyl chloride solution.

• Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Self-Validating System:

• The formation of a precipitate (triethylammonium chloride) upon addition of the alcohol/base solution is a visual indicator that the reaction is proceeding.

• TLC analysis should show the disappearance of the starting material spot and the appearance of a new, typically less polar, product spot.

• The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Derivative	Alcohol	Expected Yield (%)	Purification
Methyl 1H-perimidine-2-carboxylate	Methanol	85-95	Column Chromatography
Ethyl 1H-perimidine-2-carboxylate	Ethanol	80-90	Column Chromatography
Isopropyl 1H-perimidine-2-carboxylate	Isopropanol	75-85	Column Chromatography

Table 1: Representative examples of ester synthesis with expected yields.

Part 3: Synthesis of 1H-Perimidine-2-carboxamides

The amide bond is a cornerstone of peptide and protein chemistry and is present in a vast number of pharmaceuticals. Amide derivatives of 1H-perimidine-2-carboxylic acid can be synthesized either from the acyl chloride or directly from the carboxylic acid using peptide coupling reagents.

Protocol 3A: Amidation via the Acyl Chloride

This method is highly efficient due to the reactivity of the acyl chloride.

Materials:

• Crude 1H-perimidine-2-carbonyl chloride

• Primary or secondary amine (e.g., aniline, benzylamine, morpholine)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Triethylamine (TEA) or pyridine

• Dry glassware under an inert atmosphere

Procedure:

• Dissolve the crude 1H-perimidine-2-carbonyl chloride (1.0 eq) in anhydrous DCM under a nitrogen atmosphere and cool to 0 °C.

• In a separate flask, prepare a solution of the desired amine (1.1-1.5 eq) and triethylamine (1.2-1.5 eq) in anhydrous DCM.

• Add the amine/triethylamine solution dropwise to the stirred acyl chloride solution.

• Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor by TLC.

• Workup and purification are similar to the esterification protocol (Protocol 2), involving an aqueous wash, extraction, drying, and column chromatography.

Protocol 3B: Direct Amidation using Coupling Reagents

This one-pot method avoids the isolation of the moisture-sensitive acyl chloride and is often preferred for its operational simplicity.[7] Reagents like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with HOBt (1-hydroxybenzotriazole) or DMAP (4-dimethylaminopyridine) are commonly employed.[8]

Materials:

• 1H-perimidine-2-carboxylic acid

• Desired primary or secondary amine

• EDC.HCl (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride)

• DMAP (4-(Dimethylamino)pyridine) or HOBt (1-Hydroxybenzotriazole)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Dry glassware under an inert atmosphere

Procedure:

• To a solution of 1H-perimidine-2-carboxylic acid (1.0 eq) in anhydrous DCM, add EDC.HCl (1.2 eq) and DMAP (0.1 eq) or HOBt (1.2 eq).[8]

• Stir the mixture at room temperature for 10-15 minutes to allow for the activation of the carboxylic acid.

• Add the desired amine (1.1 eq) to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours. Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

graph TD; subgraph "Direct Amidation Workflow" A[Start] --> B[Dissolve carboxylic acid, EDC, and DMAP/HOBt in anhydrous solvent]; B --> C[Stir for 15 min for activation]; C --> D[Add amine]; D --> E[Stir at RT for 12-24 hours]; E --> F[Aqueous workup]; F --> G[Purification by column chromatography]; G --> H[Obtain pure amide]; H --> I[End]; end Figure 3: Workflow for the direct amidation of 1H-perimidine-2-carboxylic acid using coupling reagents.

Derivative	Amine	Method	Expected Yield (%)
N-Phenyl-1H-perimidine-2-carboxamide	Aniline	3A or 3B	70-85
N-Benzyl-1H-perimidine-2-carboxamide	Benzylamine	3A or 3B	80-95
(1H-Perimidin-2-yl)(morpholino)methanone	Morpholine	3A or 3B	85-95

Table 2: Representative examples of amide synthesis with expected yields.

Conclusion

The protocols detailed in this guide provide a robust framework for the derivatization of 1H-perimidine-2-carboxylic acid. By converting the carboxylic acid to its corresponding acyl chloride, esters, and amides, researchers can access a wide array of novel compounds. These derivatives are valuable for structure-activity relationship (SAR) studies in drug discovery and for the development of new materials with tailored properties. The choice between the acyl chloride route and the direct coupling method for amidation will depend on the specific substrate and the desired scale of the reaction. Careful execution of these protocols, with attention to anhydrous conditions and appropriate purification techniques, will ensure the successful synthesis of a diverse library of 1H-perimidine-2-carboxylic acid derivatives.

References

• Jain, A., et al. (2020). Recent Advances in the Synthesis of Perimidines and their Applications. Chemistry Central Journal, 14(1), 1-25. [Link]

• Al-Sultani, K. H., et al. (2020). Synthesis and pharmacological profile of some new 2-substituted-2, 3-dihydro-1H-perimidine. Zanco Journal of Medical Sciences, 24(1). [Link]

• Kocyigit, U. M., et al. (2023). Synthesis of some piperazine/piperidine amides of chromone-2-carboxylic acid as potential soluble epoxide hydrolase (sEH) inhibitors. Records of Natural Products, 17(4), 625-638. [Link]

• Das, S., et al. (2021). Well-defined cobalt(ii)-catalyzed synthesis of perimidine derivatives via acceptorless dehydrogenative annulation. Organic & Biomolecular Chemistry, 19(3), 557-562. [Link]

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• Higashi, T., & Ogawa, S. (2010). Simple and practical derivatization procedure for enhanced detection of carboxylic acids in liquid chromatography-electrospray ionization-tandem mass spectrometry. Journal of Chromatography A, 1217(48), 7595-7602. [Link]

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• Miller, R. D., & Neff, W. (1991). U.S. Patent No. 5,047,542. Washington, DC: U.S.

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Mastering Amide Bond Formation with 1H-Perimidine-2-Carboxylic Acid: Advanced Protocols and Mechanistic Insights

An Application Guide for Researchers

This comprehensive guide provides researchers, medicinal chemists, and drug development professionals with a detailed exploration of amide coupling reactions involving 1H-perimidine-2-carboxylic acid. The unique electronic and structural properties of the perimidine scaffold necessitate a carefully considered approach to achieve high-yield synthesis of its corresponding amides, which are valuable building blocks in various chemical and pharmaceutical research areas. This document moves beyond simple step-by-step instructions to explain the underlying chemical principles, justify the selection of reagents, and provide robust, field-tested protocols designed for success.

Introduction: The Significance of the Perimidine Scaffold

The perimidine ring system, a tricyclic aromatic heterocycle, is a privileged scaffold in medicinal chemistry and materials science.[1] Its planar structure and electron-rich nature contribute to its ability to intercalate with DNA and participate in various biological interactions. Consequently, perimidine derivatives have been investigated for a range of applications, including as anticancer agents, chemosensors, and functional dyes.[1][2] The synthesis of 2-carboxamide derivatives of 1H-perimidine is a key strategy for expanding the chemical diversity of this scaffold, enabling the modulation of its physicochemical properties and biological activity.

Amide bond formation is one of the most fundamental and frequently used reactions in drug discovery.[3][4] However, coupling reactions with heterocyclic carboxylic acids like 1H-perimidine-2-carboxylic acid can present unique challenges, including potential side reactions and the need for carefully optimized activation methods.

Core Principles of Amide Coupling

The formation of an amide bond from a carboxylic acid and an amine is a condensation reaction that is not spontaneous and requires the "activation" of the carboxylic acid's carboxyl group.[5] This activation is achieved by converting the hydroxyl group into a better leaving group, thereby making the carbonyl carbon more susceptible to nucleophilic attack by the amine.[5][6]

The general process involves two primary steps:

• Activation: The carboxylic acid reacts with a coupling reagent to form a highly reactive intermediate, such as an active ester, acyl halide, or anhydride.[5][6][7]

• Acylation: The amine's nucleophilic nitrogen attacks the activated carbonyl carbon, forming a tetrahedral intermediate that collapses to yield the stable amide bond and a byproduct derived from the coupling reagent.[6]

The choice of coupling reagent is critical and depends on factors like the steric hindrance of the substrates, the electronic properties of the amine and acid, and the need to suppress side reactions, particularly racemization in the case of chiral substrates.[5]

Strategic Selection of Coupling Reagents

A vast array of coupling reagents is available, broadly categorized into carbodiimides, phosphonium salts, and aminium/uronium salts.[5][8] The selection for coupling with 1H-perimidine-2-carboxylic acid should be deliberate.

Carbodiimides (e.g., DCC, EDC)

Carbodiimides were among the first coupling reagents developed and are still widely used.

• Mechanism: They react with the carboxylic acid to form a reactive O-acylisourea intermediate.[9] This intermediate can then react with the amine to form the amide.

• Additives (HOBt, HOAt): To improve efficiency and minimize side reactions like racemization and the formation of stable N-acylurea byproducts, additives like 1-hydroxybenzotriazole (HOBt) are almost always used.[10] These additives trap the O-acylisourea to form a more stable and selective active ester.

• Considerations: Dicyclohexylcarbodiimide (DCC) produces a dicyclohexylurea (DCU) byproduct that is often insoluble and can be removed by filtration.[10] For easier workup, the water-soluble 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is often preferred, as its urea byproduct can be removed with an aqueous wash.[3][10]

Aminium/Uronium Salts (e.g., HBTU, HATU, HCTU)

These reagents are highly efficient and are among the most popular choices for modern peptide synthesis and complex amide couplings.[8][10]

• Mechanism: These reagents are not true uronium salts but rather possess an aminium structure.[10] In the presence of a non-nucleophilic base (like DIPEA), they react with the carboxylic acid to generate an OBt- or OAt-based active ester in situ.[8]

• HATU: (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is based on the additive HOAt (1-hydroxy-7-azabenzotriazole). It is exceptionally reactive and efficient, partly due to the anchimeric assistance provided by the pyridine nitrogen in the HOAt moiety.[8] This makes HATU an excellent choice for coupling sterically hindered substrates or electron-deficient amines.[8]

• HBTU/HCTU: These are similar to HATU but are based on HOBt and 6-Cl-HOBt, respectively. They are very effective for most standard couplings.[5][8]

Phosphonium Salts (e.g., PyBOP, PyAOP)

Phosphonium-type reagents, like PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate), are also highly effective and generate active esters.[8][10] They are known for their high coupling efficiency and low tendency to cause side reactions.[10]

Senior Scientist Recommendation for 1H-Perimidine-2-Carboxylic Acid:

Given the heterocyclic nature of the substrate, prioritizing a clean, rapid, and high-yielding reaction is paramount. Therefore, HATU is the premier recommendation. Its high reactivity is well-suited to activate the potentially less reactive perimidine carboxylic acid and overcome any steric or electronic hurdles. For a more cost-effective, yet still robust alternative, EDC in combination with HOBt is a reliable choice.

Visualization of the Coupling Mechanism and Workflow

To clarify the process, the following diagrams illustrate the chemical transformation and the general laboratory workflow.

Caption: General mechanism for HATU-mediated amide coupling.

Caption: Standard workflow for amide synthesis and purification.

Detailed Experimental Protocols

The following protocols are designed to be robust starting points for the synthesis of 1H-perimidine-2-carboxamides.

Protocol 1: High-Efficiency Coupling using HATU

This method is recommended for difficult couplings, precious substrates, or when the highest possible yield is desired.

Materials:

• 1H-Perimidine-2-carboxylic acid

• Amine of interest

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc), Saturated aqueous NaHCO₃, Brine, Water (for workup)

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 1H-perimidine-2-carboxylic acid (1.0 eq).

• Add the amine of interest (1.1 eq) to the flask.

• Dissolve the solids in anhydrous DMF (approx. 0.1 M concentration relative to the carboxylic acid).

• Add HATU (1.2 eq) to the solution and stir for 5 minutes.

• Cool the reaction mixture to 0°C using an ice bath.

• Slowly add DIPEA (2.5 eq) dropwise to the stirring mixture. The color may change.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford the desired amide.

Protocol 2: Cost-Effective Coupling using EDC/HOBt

This classic method is suitable for a wide range of amines and is more economical for large-scale synthesis.

Materials:

• 1H-Perimidine-2-carboxylic acid

• Amine of interest

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• HOBt (1-Hydroxybenzotriazole)

• Triethylamine (Et₃N) or DIPEA

• Anhydrous Dichloromethane (DCM) or DMF

• 1N HCl, Saturated aqueous NaHCO₃, Brine (for workup)

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve 1H-perimidine-2-carboxylic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DCM or DMF.

• Add the amine (1.1 eq) to the solution.

• Add EDC·HCl (1.2 eq) to the mixture in one portion.

• Cool the flask to 0°C in an ice bath.

• Add Et₃N or DIPEA (2.5 eq) dropwise.

• Allow the reaction to stir at room temperature overnight (12-18 hours).

• Monitor the reaction progress by TLC or LC-MS.

• If using DCM, dilute the mixture. If using DMF, dilute with EtOAc.

• Wash the organic layer sequentially with 1N HCl (2x, to remove base), saturated aqueous NaHCO₃ (2x, to remove unreacted acid and HOBt), and brine (1x).

• Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purify the resulting crude material via flash chromatography or recrystallization.

Data Summary and Comparison

Parameter	Protocol 1: HATU	Protocol 2: EDC/HOBt	Justification
Coupling Reagent	HATU	EDC·HCl	HATU is more reactive and suitable for challenging substrates.[8] EDC is a cost-effective carbodiimide.[10]
Additive	None (HOAt is internal)	HOBt	HOBt is required to form the active ester and suppress side reactions with EDC.
Base	DIPEA	DIPEA or Et₃N	A non-nucleophilic tertiary amine is required to deprotonate the carboxylic acid and neutralize generated salts.
Typical Time	2-4 hours	12-18 hours	HATU-mediated couplings are significantly faster due to the high reactivity of the OAt ester.[8]
Pros	High yield, fast, effective for hindered substrates.	Economical, readily available reagents, water-soluble byproduct.
Cons	Higher cost, moisture-sensitive.	Slower, potential for side reactions if not optimized, HOBt has safety considerations.

Troubleshooting and Expert Insights

• Low or No Conversion: If the reaction stalls, ensure all reagents are anhydrous, particularly the solvent and the amine. The presence of water can hydrolyze the active intermediate. A slight excess (up to 1.5 eq) of the coupling reagent and amine can sometimes drive the reaction to completion.

• Side Product Formation: The primary amine on the perimidine N-H is generally not nucleophilic enough to compete in the coupling reaction. However, if side products are observed, using a less polar aprotic solvent like THF or DCM instead of DMF may be beneficial. Additionally, maintaining a low temperature during base addition is crucial.

• Difficult Purification: The byproducts from aminium/uronium salt reagents (like tetramethylurea) and the HOBt/HOAt additives are generally water-soluble and can be removed with a thorough aqueous workup. If the product is also highly polar, careful chromatographic separation is required.

• Solubility Issues: 1H-perimidine-2-carboxylic acid may have limited solubility in some organic solvents. DMF is an excellent choice for dissolving polar substrates. If DCM is used, a co-solvent like DMF (10-20%) may be necessary to achieve homogeneity.

By understanding the mechanistic principles and carefully selecting from these robust protocols, researchers can confidently and efficiently synthesize a diverse library of 1H-perimidine-2-carboxamides for further investigation.

References

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Retrieved from [Link]

• Thakkar, D. V., et al. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 61(12), 151633. (Note: A direct link to the full text may require a subscription, but the abstract is available through NIH's PMC). Retrieved from [Link]

• Pre-Medical HQ. (2020, June 4). Peptide Coupling Reagents [Video]. YouTube. Retrieved from [Link]

• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467. (A direct link may require subscription).

• Khan Academy. (2023, March 10). Amide formation from carboxylic acid derivatives [Video]. YouTube. Retrieved from [Link]

• Leggio, A., et al. (2016). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. RSC Advances, 6, 34468-34475. Retrieved from [Link]

• Lundgren, R. J., et al. (2015). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. Organic Letters, 17(22), 5578-5581. (A direct link may require subscription, but information is available on ResearchGate). Retrieved from [Link]

• Hrytsai, I., et al. (2024). Synthesis of N-(1-((1H-perimidin-2-yl)amino) -2,2,2-trichloroethyl)carboxamides. Phosphorus, Sulfur, and Silicon and the Related Elements. Retrieved from [Link]

• Foley, D. P., et al. (2021). Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC. ACS Sustainable Chemistry & Engineering, 9(20), 7078–7085. Retrieved from [Link]

• Bhat, M. A., et al. (2020). Recent Advances in the Synthesis of Perimidines and their Applications. Current Organic Chemistry, 24(12), 1339-1361. Retrieved from [Link]

• Leotta, V., et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Chemistry Central Journal, 11(1), 89. Retrieved from [Link]

• Der Pharma Chemica. (2012). Synthesis and Characterization of Novel Amide Derivatives of Nitro- Imidazole. Der Pharma Chemica, 4(3), 960-964. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-(1H-imidazol-2-yl)-2,3-dihydro-1H-perimidine. Retrieved from [Link]

• Asian Journal of Chemistry. (n.d.). A Conversion of Carboxylic Acids to Amides under Microwave Irradiation. Retrieved from [Link]

• Royal Society of Chemistry. (2014). One-pot synthesis of 1,2-diphenyl-1H-benzo[d]imidazole derivatives by a Pd-catalyzed N-arylation and Cu-catalyzed C–H functionalization/C–N bond formation process. Retrieved from [Link]

• MDPI. (2023). 2-(1H-Imidazol-2-yl)-2,3-dihydro-1H-perimidine. Retrieved from [Link]

• University of Southern Denmark. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Retrieved from [Link]

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• 10. peptide.com [peptide.com]

Application Note & Protocol: Synthesis of 1H-Perimidine-2-Carbonyl Chloride

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 1H-Perimidine-2-Carbonyl Chloride

The perimidine scaffold is a privileged heterocyclic motif found in a variety of compounds exhibiting a broad spectrum of biological activities, including antimicrobial and anticancer properties.[1] The functionalization of the perimidine core is a key strategy in the development of novel therapeutic agents. 1H-Perimidine-2-carbonyl chloride is a highly valuable and reactive intermediate, serving as a versatile building block for the synthesis of a diverse range of perimidine derivatives, such as amides, esters, and ketones. Its efficient and reliable synthesis is therefore of paramount importance for medicinal chemistry and materials science research.

This document provides a detailed guide to the conversion of 1H-perimidine-2-carboxylic acid to its corresponding acid chloride. We present two robust protocols utilizing common chlorinating agents, thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂), and delve into the mechanistic underpinnings and practical considerations for each method.

Mechanistic Rationale: Activating the Carboxylic Acid

The conversion of a carboxylic acid to an acid chloride involves the substitution of the hydroxyl group with a chloride ion. This transformation is energetically unfavorable without an activating agent due to the poor leaving group nature of the hydroxide ion. Chlorinating agents like thionyl chloride and oxalyl chloride circumvent this by converting the hydroxyl group into a much better leaving group.

1. The Thionyl Chloride Pathway:

The reaction of a carboxylic acid with thionyl chloride proceeds through a chlorosulfite intermediate.[2][3] The carboxylic acid oxygen attacks the electrophilic sulfur atom of thionyl chloride, leading to the displacement of a chloride ion. The resulting intermediate then collapses, with the chloride ion acting as a nucleophile at the carbonyl carbon, to form the acid chloride and release sulfur dioxide and hydrogen chloride as gaseous byproducts.[4] This process is entropically favorable due to the evolution of gases.

2. The Oxalyl Chloride/DMF Catalysis Pathway:

Oxalyl chloride offers a milder alternative to thionyl chloride.[5] The reaction is often catalyzed by a small amount of N,N-dimethylformamide (DMF). DMF reacts with oxalyl chloride to form the Vilsmeier reagent, an electrophilic iminium salt. The carboxylic acid then adds to the Vilsmeier reagent, forming an activated intermediate. The chloride ion released in the process then attacks the carbonyl carbon of this intermediate, yielding the acid chloride and regenerating the DMF catalyst, with carbon dioxide and carbon monoxide as byproducts.[6]

Experimental Protocols

Safety First: Both thionyl chloride and oxalyl chloride are highly corrosive, toxic, and react violently with water.[7][8] All manipulations must be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, a face shield, acid-resistant gloves, and a lab coat, must be worn. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the reagents and product.

Protocol 1: Synthesis using Thionyl Chloride

This protocol is a robust and widely used method for the preparation of acid chlorides.[9] The use of excess thionyl chloride can also serve as the reaction solvent.

Materials and Equipment:

• 1H-perimidine-2-carboxylic acid

• Thionyl chloride (SOCl₂)

• Anhydrous toluene (or another high-boiling inert solvent)

• Round-bottom flask with a reflux condenser and a gas outlet to a trap (containing aqueous NaOH)

• Magnetic stirrer and heating mantle

• Rotary evaporator

• Schlenk line or nitrogen/argon manifold

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, suspend 1H-perimidine-2-carboxylic acid (1.0 eq) in anhydrous toluene (10 mL per gram of carboxylic acid).

• Addition of Thionyl Chloride: Under a gentle stream of nitrogen or argon, add thionyl chloride (3.0-5.0 eq) dropwise to the suspension at room temperature. Caution: The reaction is exothermic and will evolve HCl gas.

• Reaction: Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 2-4 hours. The progress of the reaction can be monitored by the cessation of gas evolution and the dissolution of the starting material.

• Removal of Excess Reagent: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator. To ensure complete removal, co-evaporation with anhydrous toluene (2 x 10 mL) may be performed.

• Isolation of Product: The resulting solid residue is the crude 1H-perimidine-2-carbonyl chloride, which can often be used in the next step without further purification.[10] If necessary, the product can be purified by recrystallization from a suitable anhydrous solvent (e.g., dichloromethane/hexanes).

Protocol 2: Synthesis using Oxalyl Chloride and Catalytic DMF

This method is generally milder and often preferred for substrates that may be sensitive to the higher temperatures and harshness of thionyl chloride.[11][12]

Materials and Equipment:

• 1H-perimidine-2-carboxylic acid

• Oxalyl chloride ((COCl)₂)

• Anhydrous N,N-dimethylformamide (DMF)

• Anhydrous dichloromethane (DCM) or another inert solvent

• Round-bottom flask with a gas outlet to a trap

• Magnetic stirrer

• Ice bath

• Rotary evaporator

• Schlenk line or nitrogen/argon manifold

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, suspend 1H-perimidine-2-carboxylic acid (1.0 eq) in anhydrous DCM (20 mL per gram of carboxylic acid).

• Addition of Catalyst: Add a catalytic amount of anhydrous DMF (1-2 drops) to the suspension.

• Addition of Oxalyl Chloride: Cool the mixture in an ice bath (0 °C). Under a nitrogen or argon atmosphere, add oxalyl chloride (1.5-2.0 eq) dropwise over 10-15 minutes. Caution: Vigorous gas evolution (CO and CO₂) will occur.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-3 hours. The reaction mixture should become a clear solution.

• Removal of Solvent and Excess Reagent: Once the reaction is complete, remove the solvent and excess oxalyl chloride under reduced pressure using a rotary evaporator.

• Isolation of Product: The resulting solid is the crude 1H-perimidine-2-carbonyl chloride. As with the thionyl chloride protocol, this crude product is often of sufficient purity for subsequent reactions.

Data Presentation: Comparison of Synthesis Protocols

Parameter	Protocol 1: Thionyl Chloride	Protocol 2: Oxalyl Chloride/DMF
Chlorinating Agent	Thionyl chloride (SOCl₂)	Oxalyl chloride ((COCl)₂)
Catalyst	None required	N,N-dimethylformamide (DMF)
Reaction Temperature	Reflux (80-90 °C)	0 °C to Room Temperature
Reaction Time	2-4 hours	1-3 hours
Byproducts	SO₂(g), HCl(g)	CO₂(g), CO(g), HCl(g)
Advantages	Inexpensive, readily available reagent.	Milder reaction conditions, suitable for sensitive substrates. Gaseous byproducts are easily removed.
Disadvantages	Harsher reaction conditions (high temperature). Potential for side reactions with sensitive functional groups.[13]	More expensive reagent. Oxalyl chloride is highly toxic.
Work-up	Removal of excess reagent and solvent by distillation/evaporation.	Removal of solvent and excess reagent by evaporation.

Visualization of the Synthetic Workflow

Caption: Workflow for the synthesis and application of 1H-perimidine-2-carbonyl chloride.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	Insufficient reaction time or temperature. Inactive reagents.	Increase reaction time or temperature (for Protocol 1). Ensure reagents are fresh and anhydrous.
Low Yield	Hydrolysis of the acid chloride during work-up. Product loss during transfer.	Ensure all glassware is dry and the reaction is performed under an inert atmosphere. Minimize transfers of the crude product.
Dark-colored Product	Decomposition of the starting material or product.	Use milder conditions (Protocol 2). Purify the starting material if necessary.
Product is an oil or gummy solid	Residual solvent or impurities.	Co-evaporate with an anhydrous, non-polar solvent like toluene or hexanes. Attempt purification by recrystallization.

References

• Recent Advances in the Synthesis of Perimidines and their Applications. Molecules. [Link]

• Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Master Organic Chemistry. [Link]

• Converting carboxylic acids into acyl (acid) chlorides. Chemguide. [Link]

• Preparation of carbonyl chlorides.

• PROCESS FOR PRODUCING [1,4']BIPIPERIDINYL-1'-CARBONYL CHLORIDE OR HYDROCHLORIDE THEREOF. European Patent Office. [Link]

• Process for producing [1,4′] bipiperidinyl-1′-carbonyl chloride or hydrochloride thereof.

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Application Notes and Protocols for the Antimicrobial Screening of 1H-Perimidine-2-Carboxylic Acid

Introduction: The Imperative for Novel Antimicrobial Agents and the Promise of Perimidine Scaffolds

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents with unconventional mechanisms of action. In this context, nitrogen-containing heterocyclic compounds have emerged as a promising class of molecules due to their diverse biological activities. Among these, perimidines, tricyclic moieties with two nitrogen atoms, have garnered significant attention for their broad-spectrum pharmacological potential, including antitumor, antifungal, antioxidant, and antimicrobial properties.[1] The unique electronic distribution within the perimidine ring system allows for diverse molecular interactions, making it a versatile scaffold in medicinal chemistry.[1]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic antimicrobial screening of a specific derivative, 1H-perimidine-2-carboxylic acid. The protocols detailed herein are rooted in established methodologies and are designed to deliver robust and reproducible data, forming a solid foundation for further preclinical development. We will delve into the causality behind experimental choices, ensuring a trustworthy and self-validating system for the evaluation of this novel compound's antimicrobial efficacy.

Physicochemical Properties of 1H-Perimidine-2-Carboxylic Acid

A foundational understanding of the test compound's properties is critical for accurate experimental design, particularly in preparing stock solutions and interpreting bioactivity.

Property	Value	Source
Molecular Formula	C₁₂H₈N₂O₂	[2]
Molar Mass	212.2 g/mol	[2]
Solubility	Limited solubility in methanol at room temperature.[3] The carboxylic acid moiety suggests potential solubility in alkaline aqueous solutions and polar organic solvents like DMSO.	-

Note: Experimental determination of solubility in relevant biological media is highly recommended.

Experimental Workflow for Antimicrobial Screening

The following diagram outlines the logical flow of experiments for a comprehensive preliminary antimicrobial screening of 1H-perimidine-2-carboxylic acid.

Caption: Experimental workflow for antimicrobial screening.

Detailed Protocols

Protocol 1: Agar Well Diffusion Assay

This method serves as an initial qualitative screening to assess the antimicrobial potential of 1H-perimidine-2-carboxylic acid by observing the inhibition of microbial growth.[4][5]

Principle: The test compound diffuses from a well through a solidified agar medium inoculated with a test microorganism. If the compound is active, it will inhibit microbial growth, resulting in a clear zone of inhibition around the well. The diameter of this zone is proportional to the susceptibility of the organism to the compound.

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile swabs

• Sterile cork borer (6-8 mm diameter)

• Micropipettes and sterile tips

• 1H-perimidine-2-carboxylic acid stock solution (e.g., 1 mg/mL in DMSO)

• Positive control (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Negative control (e.g., DMSO)

• Test microbial cultures (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) adjusted to 0.5 McFarland standard turbidity.[6]

Procedure:

• Inoculation: Aseptically dip a sterile swab into the standardized microbial suspension and streak the entire surface of an MHA plate to ensure a uniform lawn of growth.[7][8]

• Well Creation: Using a sterile cork borer, create uniform wells in the agar.[7]

• Compound Loading: Carefully pipette a fixed volume (e.g., 100 µL) of the 1H-perimidine-2-carboxylic acid stock solution, positive control, and negative control into separate wells.[5]

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 30°C for 24-48 hours for fungi.[5]

• Observation: Measure the diameter of the zone of inhibition in millimeters (mm) using calipers.[5]

Interpretation: The presence of a clear zone of inhibition indicates antimicrobial activity. A larger diameter suggests greater potency. The absence of a zone indicates that the compound is inactive at the tested concentration or did not diffuse through the agar.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This quantitative method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in broth.[9][10] This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).[11][12]

Principle: A serial two-fold dilution of the test compound is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized microbial suspension. Following incubation, the wells are observed for turbidity. The MIC is the lowest concentration where no turbidity is observed.

Materials:

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• 1H-perimidine-2-carboxylic acid stock solution

• Positive and negative controls

• Standardized microbial inoculum (prepared to a final concentration of approximately 5 x 10^5 CFU/mL in the test wells).[6]

• Plate reader (optional, for OD measurements)

Procedure:

• Plate Preparation: Add 50 µL of sterile broth to all wells of the microtiter plate.

• Compound Dilution: Add 50 µL of the stock solution of 1H-perimidine-2-carboxylic acid to the first well of a row. Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, and so on, down the row. Discard the final 50 µL from the last well in the dilution series.

• Inoculation: Add 50 µL of the standardized microbial inoculum to each well, resulting in a final volume of 100 µL.[13]

• Controls: Include a growth control well (broth and inoculum only) and a sterility control well (broth only).

• Incubation: Cover the plate and incubate at 37°C for 16-20 hours for bacteria and at 30°C for 24-48 hours for fungi.[14]

• MIC Determination: Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[13]

Protocol 3: Minimum Bactericidal Concentration (MBC) Determination

This assay is performed after the MIC is determined to differentiate between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity.[15]

Principle: An aliquot from the wells of the MIC plate that show no visible growth is subcultured onto a fresh agar plate. The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial inoculum count.[14][16]

Procedure:

• Subculturing: Following the MIC determination, take a 10 µL aliquot from each well that showed no visible growth (i.e., at and above the MIC).

• Plating: Spot-inoculate the aliquots onto a fresh MHA plate.

• Incubation: Incubate the MHA plate at 37°C for 18-24 hours.

• MBC Determination: The MBC is the lowest concentration of the compound that shows no bacterial growth (or a negligible number of colonies, corresponding to a ≥99.9% kill).[14]

Interpretation:

• If the MBC is ≤ 4 times the MIC, the compound is considered bactericidal .[14]

• If the MBC is > 4 times the MIC, the compound is considered bacteriostatic .[14]

Data Presentation

Quantitative data should be summarized in a clear and structured format for easy comparison.

Table 1: Hypothetical Antimicrobial Activity of 1H-Perimidine-2-Carboxylic Acid

Test Microorganism	Gram Stain	MIC (µg/mL)	MBC (µg/mL)	Interpretation
Staphylococcus aureus ATCC 25923	Positive	16	32	Bactericidal
Escherichia coli ATCC 25922	Negative	64	>256	Bacteriostatic
Pseudomonas aeruginosa ATCC 27853	Negative	>256	-	Inactive
Candida albicans ATCC 90028	N/A (Fungus)	32	-	Fungistatic

Potential Mechanism of Action: A Hypothetical Pathway

While the precise mechanism of action for 1H-perimidine-2-carboxylic acid requires dedicated investigation, pyrimidine derivatives have been reported to interfere with essential cellular processes.[17] A plausible hypothesis is the inhibition of nucleic acid synthesis, as pyrimidines are fundamental components of DNA and RNA.[17] Some pyrimidine analogs are known to inhibit key enzymes in this pathway.[17] Another potential mechanism could be the disruption of cell division by targeting proteins like FtsZ.[18]

Caption: Hypothetical mechanism of action pathway.

Conclusion and Future Directions

The protocols outlined in this application note provide a robust framework for the initial antimicrobial screening of 1H-perimidine-2-carboxylic acid. By systematically employing agar well diffusion for preliminary assessment, followed by broth microdilution and MBC determination for quantitative analysis, researchers can obtain reliable data on the compound's spectrum of activity and its cidal or static nature. The presented hypothetical data and mechanistic pathway serve as a guide for data interpretation and for formulating hypotheses for further investigation. Subsequent studies should focus on elucidating the precise mechanism of action, evaluating cytotoxicity against mammalian cell lines, and exploring structure-activity relationships through the synthesis and screening of related analogs to optimize antimicrobial potency.

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• Karpiuk, I., et al. (2023). Synthesis of 1-(2-Hydroxyphenyl)- and (3,5-Dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as Promising Scaffolds for the Development of Novel Antimicrobial and Anticancer Agents. Molecules. Available at: [Link]

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• ResearchGate. (2013). Synthesis, Characterization and Antimicrobial Activity of Methyl 1-(-2-amine-alkylcarbonyl) piperidine-4-carboxylate. ResearchGate. Available at: [Link]

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• MDPI. (2023). 2-(1H-Imidazol-2-yl)-2,3-dihydro-1H-perimidine. MDPI. Available at: [Link]

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Application Notes and Protocols: The Use of Perimidine Derivatives as Fluorescent Probes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Perimidines, a versatile class of nitrogen-containing heterocyclic compounds, have garnered significant attention for their unique photophysical properties and their utility as fluorescent probes.[1][2][3] This guide provides an in-depth exploration of perimidine derivatives, detailing their underlying sensing mechanisms, practical applications, and step-by-step protocols for their use in detecting key analytes such as pH, metal ions, and reactive oxygen species (ROS). By combining robust theoretical grounding with actionable experimental workflows, this document serves as a comprehensive resource for researchers seeking to leverage the power of perimidine-based fluorophores in cellular imaging, diagnostics, and drug development.

Introduction to Perimidine-Based Fluorophores

The perimidine scaffold, formed by the fusion of a pyrimidine ring with a naphthalene moiety, possesses a unique electronic structure that makes it an intriguing candidate for fluorescence applications.[1] The core structure is derived from 1,8-diaminonaphthalene, a well-known fluorophore.[4] However, the fluorescence of the parent perimidine molecule is often weak.[4] The true potential of this class of compounds is unlocked through chemical derivatization. By strategically adding substituents to the perimidine ring system, chemists can modulate the molecule's electronic properties, thereby tuning its absorption and emission wavelengths, enhancing its quantum yield, and, most importantly, installing specific functionalities for analyte sensing.[1]

These synthetic modifications allow for the rational design of probes that can detect a wide array of biologically and environmentally significant species, including changes in pH, the presence of specific metal ions, and the generation of reactive oxygen species.[1][5][6][7] Their diverse applications span from fundamental cell biology to medicinal chemistry and materials science.[1][8]

Caption: The core chemical structure of perimidine.

Fundamental Sensing Mechanisms

The ability of perimidine derivatives to function as "smart" fluorescent probes hinges on specific photophysical mechanisms that translate a chemical binding event into a detectable optical signal. The most common of these are Photoinduced Electron Transfer (PET) and Intramolecular Charge Transfer (ICT).

Photoinduced Electron Transfer (PET)

PET is a primary mechanism for designing "turn-on" fluorescent probes. In this model, the probe consists of three parts: a fluorophore (the perimidine core), a receptor (the analyte-binding site), and a linker.

• "Off" State: In the absence of the target analyte, the receptor has a lone pair of electrons with an energy level higher than the highest occupied molecular orbital (HOMO) of the excited fluorophore. Upon excitation, an electron from the receptor is transferred to the fluorophore, quenching its fluorescence.

• "On" State: When the receptor binds to its target analyte (e.g., a proton or a metal ion), the energy of its lone pair of electrons is significantly lowered.[7] This change prevents the electron transfer from occurring, thereby "unblocking" the normal fluorescence emission pathway and causing the probe to light up.[7]

This "off-on" switching provides a high signal-to-noise ratio, making PET-based probes exceptionally sensitive.

Caption: The Photoinduced Electron Transfer (PET) mechanism.

Intramolecular Charge Transfer (ICT)

In ICT-based probes, the perimidine core is functionalized with both an electron-donating group (EDG) and an electron-withdrawing group (EWG). Upon excitation, there is a significant shift of electron density from the EDG to the EWG, creating a large dipole moment in the excited state. The emission wavelength of such probes is highly sensitive to the polarity of the local environment. Binding to an analyte can alter the electron-donating or -withdrawing properties of the attached groups, leading to a measurable shift in the emission color (a ratiometric signal) or intensity.

Application in pH Sensing

Monitoring pH is critical for understanding cellular functions, as processes like endocytosis, lysosomal activity, and apoptosis are all regulated by precise pH gradients.[9] Perimidine derivatives functionalized with protonatable groups, such as amines, serve as excellent pH sensors, typically operating via the PET mechanism.[7]

Probe Design and Causality

The choice of the amine receptor is critical as its basicity (pKa) determines the pH range over which the probe is responsive. For sensing acidic organelles like lysosomes (pH 4.5-5.0), a receptor with a lower pKa is required. For cytosolic pH (pH ~7.2), a receptor with a pKa closer to neutral is optimal. This rational design allows for targeted pH measurement in specific subcellular compartments.

Parameter	Typical Characteristics	Significance
Excitation (λ_ex)	400 - 450 nm	Allows for excitation with common laser lines (e.g., 405 nm).
Emission (λ_em)	480 - 550 nm	Emission in the blue-green region of the spectrum.
pKa	4.0 - 7.5	Determines the optimal pH sensing range.
Response	Fluorescence "turn-on"	High signal-to-background ratio upon protonation.
Cell Permeability	High	Enables easy loading into live cells without requiring permeabilization techniques.

Table 1: Representative characteristics of a perimidine-based pH probe.

Protocol: Intracellular pH Measurement and Calibration

This protocol provides a framework for measuring cytosolic pH using a generic perimidine-based probe.

A. Materials

• Perimidine pH probe stock solution (1-10 mM in DMSO)

• Live cells (e.g., HeLa, HEK293) cultured on glass-bottom dishes

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Calibration Buffers (e.g., 120 mM KCl, 20 mM NaCl, 1 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES/MES) adjusted to various pH values (e.g., 5.5, 6.0, 6.5, 7.0, 7.5)

• Nigericin (10 µM final concentration, ionophore for H⁺/K⁺ exchange)

B. Protocol Steps

• Cell Seeding: Plate cells on glass-bottom dishes to achieve 60-70% confluency on the day of the experiment. Causality: This density ensures healthy, individual cells are available for imaging without being overcrowded.

• Probe Loading:

  • Dilute the perimidine probe stock solution in pre-warmed complete medium to a final concentration of 1-10 µM.

  • Remove the old medium from the cells, wash once with PBS, and add the probe-containing medium.

  • Incubate for 15-30 minutes at 37°C. Causality: This allows the probe to passively diffuse across the cell membrane and accumulate in the cytoplasm.

• Washing:

  • Remove the probe-containing medium.

  • Wash the cells twice with pre-warmed PBS or live-cell imaging solution to remove extracellular probe. Causality: This step is crucial to reduce background fluorescence and ensure the signal originates from within the cells.

• Imaging:

  • Add fresh imaging solution to the cells.

  • Image the cells using a fluorescence microscope equipped with appropriate filters (e.g., DAPI or GFP cube). Acquire images of the cells under normal physiological conditions.

• In Situ Calibration:

  • Remove the imaging solution and replace it with the first calibration buffer (e.g., pH 7.5) containing 10 µM nigericin.

  • Incubate for 5-10 minutes. Causality: Nigericin clamps the intracellular pH to the extracellular pH of the buffer by equilibrating H⁺ and K⁺ concentrations across the cell membrane.

  • Acquire images.

  • Repeat the process for the remaining calibration buffers, moving from high to low pH.

• Data Analysis:

  • Measure the mean fluorescence intensity of individual cells for each pH point.

  • Plot the mean intensity as a function of pH to generate a calibration curve.

  • Use this curve to determine the intracellular pH of the cells imaged in Step 4.

Application in Metal Ion Detection

Perimidine derivatives can be designed to selectively detect a variety of metal ions, which are vital for biological processes but toxic in excess.[2][5][10] Probes have been successfully developed for ions such as Fe³⁺, Cu²⁺, and Hg²⁺.[5][11]

Probe Design and Causality

Selectivity is the most critical factor in metal ion probe design. This is achieved by incorporating a specific chelating group (receptor) into the perimidine structure that has a high binding affinity for the target ion over other biologically abundant ions (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺). For example, a probe for Fe³⁺ might use a receptor that provides oxygen or nitrogen donor atoms arranged in a geometry that is sterically and electronically favorable for coordinating with Fe³⁺.[11] The binding event typically restricts bond rotations and/or initiates a PET or ICT process, resulting in a strong fluorescence response.

Probe Example	Target Ion	Mechanism	LOD	Response
PIC	Hg²⁺	PET	-	42-fold enhancement[5][10]
Sensor 1	Fe³⁺	Turn-on	7.4 nM[11]	Colorimetric & Fluorescent[11]
Chemo-sensor 39	Cu²⁺	Strong Binding	-	Naked-eye detection[1]

Table 2: Performance of selected perimidine-based metal ion sensors.

Protocol: In Vitro Characterization of a Metal Ion Probe

This protocol outlines the essential experiments to validate a new fluorescent probe for a specific metal ion.

Caption: Workflow for the in vitro validation of a metal ion probe.

A. Materials

• Perimidine metal ion probe (1 mM in DMSO)

• Stock solution of the target metal ion salt (e.g., 10 mM FeCl₃ in water)

• Stock solutions of various interfering metal ion salts (e.g., NaCl, KCl, CaCl₂, MgCl₂, CuSO₄, ZnCl₂, etc.)

• Appropriate buffer solution (e.g., 10 mM HEPES, pH 7.4)

• Spectrofluorometer

B. Protocol Steps

• Titration Experiment:

  • Prepare a series of vials containing the probe at a fixed concentration (e.g., 10 µM) in the buffer solution.

  • Add increasing concentrations of the target metal ion (e.g., from 0 to 100 µM) to the vials.

  • Incubate for a short period (e.g., 5 minutes) to allow for binding equilibrium.

  • Measure the fluorescence emission spectrum for each sample. Causality: This determines the probe's dynamic range and the concentration of analyte required for signal saturation.

• LOD and Binding Constant Calculation:

  • Plot the fluorescence intensity at the emission maximum against the metal ion concentration.

  • Calculate the Limit of Detection (LOD) using the formula LOD = 3σ/S, where σ is the standard deviation of the blank measurement and S is the slope of the linear portion of the calibration curve.

  • Use the titration data to perform a Benesi-Hildebrand or non-linear curve fit to determine the binding constant (Ka).[11]

• Selectivity (Competition) Experiment:

  • Prepare a set of vials, each containing the probe (10 µM) and the target metal ion at a concentration that gives a strong signal (e.g., 50 µM).

  • To each vial (except one control), add a high concentration (e.g., 1 mM) of a different, potentially interfering metal ion.

  • Prepare another set of vials containing only the probe and the interfering ions to check for cross-reactivity.

  • Measure the fluorescence of all samples. Causality: This experiment is the cornerstone of validation, proving that the probe's response is specific to the target ion even in a complex mixture.

Application in Reactive Oxygen Species (ROS) Detection

ROS, such as hydrogen peroxide (H₂O₂), superoxide (O₂⁻), and hydroxyl radicals (•OH), are highly reactive molecules that act as key signaling molecules but can also cause oxidative stress when overproduced.[6] Fluorescent probes are invaluable tools for studying these transient species in real-time.[6]

Protocol: Cellular Imaging of Induced Oxidative Stress

A. Materials

• Perimidine-based ROS probe

• Live cells cultured on glass-bottom dishes

• ROS-inducing agent (positive control), e.g., 100-500 µM H₂O₂ or Tert-butyl hydroperoxide (TBHP).[12]

• Antioxidant (negative control), e.g., N-acetylcysteine (NAC).[12]

• Live-cell imaging solution (e.g., HBSS)

B. Protocol Steps

• Cell Seeding and Pre-treatment (for control):

  • Plate cells to achieve 60-70% confluency.

  • For the negative control group, pre-incubate cells with NAC (e.g., 1-5 mM) for 1 hour before inducing ROS. Causality: NAC scavenges ROS, so cells pre-treated with it should show a blunted fluorescence response, validating that the probe is indeed detecting ROS.

• Probe Loading:

  • Load the cells with the ROS probe (e.g., 5-10 µM) in imaging solution for 20-30 minutes at 37°C, following the manufacturer's guidelines.

  • Wash cells twice with imaging solution to remove excess probe.

• Induction of Oxidative Stress:

  • Treat the cells (except for the untreated control group) with the ROS-inducing agent (e.g., H₂O₂) in imaging solution.

• Fluorescence Imaging:

  • Immediately begin imaging the cells using time-lapse confocal microscopy or a plate reader.

  • Acquire images every 1-5 minutes for a duration of 30-60 minutes.

• Data Analysis:

  • Quantify the mean fluorescence intensity within the cells at each time point for all experimental groups (Untreated, ROS-induced, NAC + ROS-induced).

  • Plot the fluorescence intensity change (F/F₀) over time, where F₀ is the initial fluorescence before treatment.

Experimental Group	Expected Outcome	Interpretation
Untreated Control	Low, stable fluorescence	Baseline level of intracellular ROS.
ROS-Induced	Rapid, significant increase in fluorescence	The probe is successfully detecting the induced ROS burst.
NAC + ROS-Induced	Minimal or no increase in fluorescence	Confirms the fluorescence signal is specific to ROS.

Table 3: Expected outcomes for a cellular ROS detection experiment.

General Synthesis of Perimidine Derivatives

The synthesis of 2-substituted perimidines is often straightforward, typically involving a one-step condensation reaction between 1,8-diaminonaphthalene (DAN) and an appropriate aldehyde or ketone.[1][8] The reaction can be performed under various conditions, including refluxing in ethanol or at room temperature using a catalyst.[1]

Protocol: Example Synthesis of a 2-Aryl Perimidine

This protocol describes a general method for synthesizing a 2-aryl perimidine using a Lewis acid catalyst.[1]

A. Materials

• 1,8-Diaminonaphthalene (DAN) (1.0 mmol)

• Substituted aromatic aldehyde (e.g., 4-nitrobenzaldehyde) (1.0 mmol)

• Ytterbium(III) triflate (Yb(OTf)₃) (5-10 mol%)

• Ethanol (5-10 mL)

B. Protocol Steps

• Reaction Setup: In a round-bottom flask, dissolve 1,8-diaminonaphthalene and the aromatic aldehyde in ethanol at room temperature.

• Catalyst Addition: Add the Yb(OTf)₃ catalyst to the solution. Causality: The Lewis acid catalyst activates the carbonyl group of the aldehyde, facilitating the nucleophilic attack by the amino groups of DAN and promoting the subsequent cyclization and dehydration steps.

• Reaction: Stir the mixture at room temperature for 2-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Upon completion, the product often precipitates out of the solution.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold ethanol to remove any unreacted starting materials.

  • If necessary, the product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or acetonitrile).

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).[8]

Conclusion and Future Outlook

Perimidine derivatives represent a powerful and highly adaptable class of fluorescent probes.[1][4] Their straightforward synthesis, coupled with the ability to fine-tune their photophysical and chemical properties, makes them invaluable tools for researchers across multiple disciplines. Future advancements in this field will likely focus on the development of probes with even greater sophistication:

• Near-Infrared (NIR) Probes: Shifting emission wavelengths into the NIR region (700-900 nm) to enable deeper tissue penetration and reduced autofluorescence for in vivo imaging applications.[13]

• Multi-Analyte Probes: Designing single molecules capable of responding to multiple stimuli for more complex biological investigations.

• Theranostic Agents: Combining the diagnostic (sensing) capabilities of perimidines with a therapeutic function, such as photodynamic therapy or targeted drug delivery, within a single molecule.[4]

As synthetic methodologies and our understanding of structure-property relationships continue to evolve, the application of perimidine-based probes is set to expand, promising new insights into the intricate workings of biological systems.

References

• Yadav, R., & Singh, J. (2020). Recent Advances in the Synthesis of Perimidines and their Applications. Chemistry of Heterocyclic Compounds, 56(8), 961-989. [Link]

• Li, M., et al. (2022). Recent Progress in Fluorescent Probes For Metal Ion Detection. Frontiers in Chemistry, 10, 862148. [Link]

• Gomes, A., Fernandes, E., & Lima, J. L. F. C. (2005). Fluorescence probes used for detection of reactive oxygen species. Journal of Biochemical and Biophysical Methods, 65(2-3), 45-80. [Link]

• Wang, X., et al. (2020). Architectures and Mechanisms of Perylene Diimide-Based Optical Chemosensors for pH Probing. Chemosensors, 8(3), 63. [Link]

• Monti, S., et al. (2025). Synthesis and Spectroscopic Characterization of 2-(het)Aryl Perimidine Derivatives with Enhanced Fluorescence Quantum Yields. ResearchGate. [Link]

• Li, M., et al. (2022). Recent Progress in Fluorescent Probes For Metal Ion Detection. Frontiers in Chemistry, 10, 862148. [Link]

• Kaur, N., et al. (2025). Perimidine Derivative as a Colorimetric/fluorescence turn-on Sensor for Fe3+: Smartphone-assisted Sensing and Quantification of Fe3. PubMed. [Link]

• Li, M., et al. (2022). Recent Progress in Fluorescent Probes For Metal Ion Detection. ResearchGate. [Link]

• Wang, X., et al. (2021). Omics Reveals the Antibacterial Mechanism of Dihydromyricetin and Vine Tea Extract Against Staphylococcus aureus via Cell Wall and Membrane Disruption. MDPI. [Link]

• Wang, Y., et al. (2017). Synthesis and Biological Activity of Perimidine Derivatives. Chinese Journal of Organic Chemistry, 37(5), 1236-1242. [Link]

• Rosamultin alleviates LPS-induced acute kidney injury by promoting aut. (2026). Drug Design, Development and Therapy. [Link]

• The Role of Perylene Diimide Dyes as Cellular Imaging Agents and for Enhancing Phototherapy Outcomes. (2023). MDPI. [Link]

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• 13. The Role of Perylene Diimide Dyes as Cellular Imaging Agents and for Enhancing Phototherapy Outcomes [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1H-Perimidine-2-carboxylic Acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 1H-perimidine-2-carboxylic acid. This resource is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and practical protocols. Our goal is to empower you to overcome common challenges and systematically improve the yield and purity of your target compound.

Synthesis Overview & Mechanism

The most direct and common route to 1H-perimidine-2-carboxylic acid involves the cyclocondensation of 1,8-diaminonaphthalene (DAN) with glyoxylic acid. This reaction proceeds in two key stages: initial condensation to form the dihydro-intermediate, followed by an oxidation step to yield the final aromatic perimidine.

The generally accepted mechanism involves the initial nucleophilic attack of one amino group from DAN on the aldehyde carbonyl of glyoxylic acid, forming a Schiff base intermediate.[1][2] This is followed by an intramolecular cyclization where the second amino group attacks the imine carbon. The resulting 2,3-dihydro-1H-perimidine-2-carboxylic acid is an isolable intermediate that requires subsequent oxidation to introduce the aromaticity of the perimidine ring system.

Caption: Reaction mechanism for 1H-perimidine-2-carboxylic acid synthesis.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, providing causative explanations and actionable solutions.

Issue 1: Low or No Product Yield (Poor Reaction Conversion)

Question: My reaction shows a low conversion of starting materials, or I'm not forming any product at all. What are the likely causes?

Answer: Low conversion is a frequent issue stemming from several factors related to reagent quality and reaction conditions. Let's break down the most common culprits.

• Cause A: Poor Quality of 1,8-Diaminonaphthalene (DAN)

  • The Science: 1,8-Diaminonaphthalene is highly susceptible to air oxidation, which forms colored quinone-type impurities.[3] These impurities are often dark purple or black and can inhibit the reaction. Even a small amount can give the starting material an intense discoloration, making it appear pure by NMR while being problematic for the reaction.

  • Solution:

    • Assess Purity: Commercially available DAN is often dark. If your DAN is not a light tan or pinkish solid, purification is recommended.

    • Purification Protocol (Recrystallization): Recrystallize the crude DAN from an aliphatic solvent like hexanes or cyclohexane.[3] Upon heating, the DAN will melt, and the saturated solvent layer containing the purified compound can be decanted or filtered hot. The purified DAN should crystallize as faintly pink or off-white needles upon cooling.

    • Storage: Store purified DAN under an inert atmosphere (Argon or Nitrogen) and protect it from light.

• Cause B: Suboptimal Reaction Conditions

  • The Science: The cyclocondensation reaction is sensitive to temperature, solvent, and pH. The zwitterionic nature of the product (containing both a carboxylic acid and basic nitrogens) means its solubility, and that of the intermediates, is highly dependent on the reaction medium.

  • Solutions:

    • Solvent Selection: The choice of solvent is critical. While alcohols like methanol or ethanol are common for perimidine synthesis, they may not be optimal for the carboxylic acid derivative.[2][4] The product may have limited solubility, allowing for easy isolation by filtration but potentially causing the reaction to stall if it precipitates too early.[4] Consider screening solvents like acetonitrile, THF, or a water/ethanol mixture.[2]

    • Temperature Optimization: Many perimidine syntheses proceed at room temperature, but some require heating to drive the reaction forward.[5][6] If your reaction is sluggish at room temperature, try gentle heating (e.g., 50-80 °C).[6] Monitor the reaction by TLC or LC-MS to check for decomposition at higher temperatures.

    • pH Control: The presence of both acidic (glyoxylic acid) and basic (DAN) reactants means the initial pH can vary. While the reaction is often acid-catalyzed, excess acid can protonate the DAN, reducing its nucleophilicity.[7] If using an external catalyst, consider a mild Lewis acid (e.g., InCl₃, Zn(OAc)₂) or a solid acid catalyst that can be easily removed.[2]

• Cause C: Lack of an Effective Oxidation Step

  • The Science: The initial product of the cyclization is the 2,3-dihydro-1H-perimidine intermediate. This is not the final aromatic product. This intermediate must lose two hydrogen atoms (an oxidation) to form the stable aromatic perimidine ring.

  • Solution:

    • Air Oxidation: In some solvent systems and at elevated temperatures, atmospheric oxygen may be sufficient for a slow oxidation. This can be unreliable and lead to low yields of the desired aromatic product.

    • Chemical Oxidants: If you have successfully isolated the dihydro-intermediate, or if you suspect its formation in the reaction pot, introduce a mild oxidant. Common choices for dehydrogenation include:

      • Activated Carbon (with air bubbling)

      • Manganese Dioxide (MnO₂)

      • DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone)

    • Staged Approach: Consider a two-step, one-pot procedure. First, run the condensation reaction under optimal conditions to form the dihydro-perimidine. Once TLC/LC-MS confirms its formation, add the oxidant to the reaction mixture.

Issue 2: Complex Product Mixture and Purification Challenges

Question: I've formed some product, but my crude NMR is messy, and I'm struggling with purification by column chromatography or recrystallization. What's happening?

Answer: A complex product mixture points to side reactions, while purification difficulties are often linked to the product's physicochemical properties.

• Cause A: Side Reactions

  • The Science: Besides the main reaction, glyoxylic acid can undergo self-condensation or other undesired reactions. Furthermore, if the oxidation is not clean, it can lead to over-oxidized byproducts or polymerization.[6]

  • Solution:

    • Control Stoichiometry: Use a precise 1:1 molar ratio of DAN and glyoxylic acid. An excess of glyoxylic acid can promote side reactions.

    • Temperature Management: Avoid excessively high temperatures, which can promote decomposition and polymerization.[6]

    • Inert Atmosphere: For the initial condensation step, running the reaction under an inert atmosphere (N₂ or Ar) can prevent premature, uncontrolled oxidation and the formation of undesired side products.

• Cause B: Purification Challenges due to Zwitterionic Nature

  • The Science: The final product, 1H-perimidine-2-carboxylic acid, contains both a basic perimidine nitrogen framework and an acidic carboxylic acid group. At neutral pH, it likely exists as a zwitterion. This can cause poor solubility in many common organic solvents and streaking on silica gel columns.

  • Solution:

    • pH-Controlled Recrystallization: Exploit the amphoteric nature of the product.

      • Dissolve the crude material in a dilute aqueous base (e.g., NaHCO₃ or Na₂CO₃ solution) to deprotonate the carboxylic acid, forming a water-soluble salt.

      • Filter the solution to remove any insoluble, non-acidic impurities.

      • Slowly acidify the filtrate with a dilute acid (e.g., acetic acid or dilute HCl) to the isoelectric point of the product. The zwitterionic product should precipitate out of the solution.

      • Collect the purified solid by filtration.

    • Alternative Chromatography: If column chromatography is necessary, consider using a different stationary phase.

      • Reverse-Phase Chromatography (C18): This is often suitable for polar, zwitterionic compounds using a water/acetonitrile or water/methanol mobile phase with a pH modifier like formic acid or TFA.

      • Ion-Exchange Chromatography: This technique can effectively separate compounds based on their charge.

Frequently Asked Questions (FAQs)

• Q1: What is the best way to monitor the reaction's progress?

  • A1: Thin-Layer Chromatography (TLC) is a quick and effective method. Use a mobile phase like ethyl acetate/hexanes with a small amount of acetic acid or triethylamine to improve spot shape. Visualize with a UV lamp (254 nm). For more precise tracking, especially for identifying the dihydro-intermediate vs. the final product, LC-MS is the ideal tool.[6][8]

• Q2: Can I use glyoxylic acid monohydrate?

  • A2: Yes, glyoxylic acid monohydrate is commonly used. Ensure you adjust the mass used to account for the water molecule to maintain a 1:1 molar ratio with 1,8-diaminonaphthalene.

• Q3: Are there alternative synthetic routes?

  • A3: While the condensation with glyoxylic acid is the most direct, other methods exist for synthesizing 2-substituted perimidines, which could be adapted. These include reacting DAN with carboxylic acids under microwave irradiation or with iminoester hydrochlorides.[7][9] However, for the specific 2-carboxylic acid target, the glyoxylic acid route remains the most straightforward.

• Q4: What are the key safety precautions?

  • A4: 1,8-Diaminonaphthalene is toxic and a suspected mutagen; always handle it in a fume hood with appropriate personal protective equipment (gloves, safety glasses). Avoid inhalation of dust. Glyoxylic acid is corrosive. Consult the Safety Data Sheet (SDS) for all reagents before use.

Recommended Experimental Protocol & Workflow

This protocol provides a robust starting point. Optimization of time, temperature, and purification may be necessary.

Caption: A decision tree for troubleshooting low yield issues.

References

• BenchChem. (2025). Synthesis of Perimidines from 1,8-Diaminonaphthalene and Aldehydes: Application Notes and Protocols. BenchChem Technical Support. 1

• Sharma, P., et al. (2020). Recent Advances in the Synthesis of Perimidines and their Applications. Molecular Diversity.

• ResearchGate. (n.d.). Synthetic pathway for preparation of 2-phenyl-2,3-dihydro-1H-perimidine.

• Academic Journals. (n.d.). Synthesis, characterization and biological activity of 2- Aryl -2, 3-dihydro-1H-perimidine.

• Google Patents. (n.d.). US4073804A - Producing glycine by the reductive amination of glyoxylic acid.

• BenchChem. (2025). Technical Support Center: Optimization of Perimidine Synthesis. 6

• ResearchGate. (n.d.). Reactions of 1,8-diaminonaphthalene (1) (as a structural resembled analogous) with π-acceptors.

• BenchChem. (2025). The Synthesis of 1,8-Diacetylnaphthalene: A Comprehensive Technical Review. 10

• MDPI. (2023). 2-(1H-Imidazol-2-yl)-2,3-dihydro-1H-perimidine.

• Google Patents. (n.d.). CN102174011A - Preparation method of 2-piperidinecarboxylic acid, 3-piperidinecarboxylic acid and 4-piperidinecarboxylic acid.

• ResearchGate. (2020). Synthesis and pharmacological profile of some new 2-substituted-2, 3-dihydro-1H-perimidine.

• Royal Society of Chemistry. (n.d.). Well-defined cobalt(ii)-catalyzed synthesis of perimidine derivatives via acceptorless dehydrogenative annulation.

• ResearchGate. (2013). Synthesis of New Perimidine Derivatives from the Reaction of 1,8-Diaminonaphthalene with Iminoester Hydrochlorides.

• Organic Syntheses. (n.d.). Procedure for the Synthesis of a Boron Compound involving 1,8-Diaminonaphthalene.

• Reddit. (2020). 1,8-diaminonaphthalene purification discussion.

• Material Science Research India. (2021). Review on Perimidines: A synthetic Pathways Approach.

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Reference Data & Comparative Studies

A Comparative Guide to Assessing the Purity of Synthesized 1H-Perimidine-2-Carboxylic Acid: HPLC, UHPLC, and LC-MS Approaches

Introduction: The Critical Role of Purity in 1H-Perimidine-2-Carboxylic Acid for Advanced Research

1H-Perimidine-2-carboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science due to its unique structural framework. Perimidine derivatives have been explored for their diverse biological activities, making the purity of any synthesized batch a critical determinant of its suitability for downstream applications, particularly in drug development where even trace impurities can lead to unforeseen toxicological effects or diminished therapeutic efficacy.[1]

This guide provides an in-depth technical comparison of three prevalent analytical techniques for assessing the purity of synthesized 1H-perimidine-2-carboxylic acid: High-Performance Liquid Chromatography (HPLC), Ultra-High-Performance Liquid Chromatography (UHPLC), and Liquid Chromatography-Mass Spectrometry (LC-MS). As a Senior Application Scientist, my objective is to not only present the methodologies but also to elucidate the rationale behind the selection of each technique, empowering researchers to make informed decisions for their specific analytical challenges. The protocols described herein are designed to be self-validating, adhering to the principles of scientific integrity and grounded in established analytical standards.

The Foundational Technique: Reversed-Phase HPLC for Purity Assessment

High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical analysis, offering a robust and reliable method for separating and quantifying components in a mixture.[2] For a polycyclic aromatic compound like 1H-perimidine-2-carboxylic acid, a reversed-phase HPLC method is the logical starting point. The separation is based on the differential partitioning of the analyte and its impurities between a nonpolar stationary phase (typically C18) and a polar mobile phase.

Rationale for Method Design

The choice of a C18 column is predicated on its hydrophobicity, which provides strong retention for aromatic compounds. The mobile phase, a mixture of an aqueous buffer and an organic modifier (like acetonitrile or methanol), is optimized to achieve a balance between retention and elution. An acidic modifier, such as phosphoric acid or formic acid, is incorporated into the aqueous phase to suppress the ionization of the carboxylic acid group on the 1H-perimidine-2-carboxylic acid molecule. This ensures a consistent, neutral form of the analyte, leading to sharper peaks and more reproducible retention times. UV detection is selected based on the chromophoric nature of the perimidine ring system, which should exhibit strong absorbance at a specific wavelength, allowing for sensitive detection.

Experimental Protocol: Reversed-Phase HPLC for 1H-Perimidine-2-Carboxylic Acid

Objective: To determine the purity of a synthesized batch of 1H-perimidine-2-carboxylic acid by separating it from potential impurities.

Instrumentation and Materials:

• HPLC system with a pump, autosampler, column oven, and UV-Vis detector.

• C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• 1H-Perimidine-2-carboxylic acid reference standard (purity ≥98%).

• Acetonitrile (HPLC grade).

• Methanol (HPLC grade).

• Phosphoric acid (analytical grade).

• Ultrapure water.

Chromatographic Conditions:

Parameter	Condition
Column	C18 Reverse-Phase (4.6 mm x 150 mm, 5 µm)
Mobile Phase A	0.1% Phosphoric acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-2 min: 10% B; 2-10 min: 10-90% B; 10-12 min: 90% B; 12-13 min: 90-10% B; 13-15 min: 10% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at an appropriate wavelength (determined by UV scan, likely around 290-320 nm)
Run Time	15 minutes

Procedure:

• Standard Solution Preparation: Accurately weigh and dissolve a known amount of 1H-perimidine-2-carboxylic acid reference standard in a suitable solvent (e.g., a mixture of methanol and water) to prepare a stock solution of 1 mg/mL. Prepare a working standard solution of approximately 0.1 mg/mL by diluting the stock solution with the mobile phase.

• Sample Solution Preparation: Prepare a sample solution of the synthesized 1H-perimidine-2-carboxylic acid at the same concentration as the working standard solution.

• System Suitability: Inject the working standard solution six times. The relative standard deviation (RSD) of the peak area should be less than 2.0%.

• Analysis: Inject the sample solution and record the chromatogram.

• Purity Calculation: Calculate the purity of the sample by the area normalization method, assuming all impurities have a similar response factor to the main component.

  Purity (%) = (Area of main peak / Total area of all peaks) x 100

Data Presentation: Representative HPLC Analysis

Compound	Retention Time (min)	Peak Area	% Area
Impurity 1	3.8	15,000	0.5
Impurity 2	5.2	30,000	1.0
1H-Perimidine-2-carboxylic acid	8.5	2,910,000	97.0
Impurity 3	11.7	45,000	1.5

Note: The retention times and peak areas are hypothetical and for illustrative purposes only.

Visualization: HPLC Purity Assessment Workflow

Figure 1. Workflow for HPLC purity assessment.

Advancing the Analysis: UHPLC for Enhanced Resolution and Throughput

Ultra-High-Performance Liquid Chromatography (UHPLC) represents a significant evolution from conventional HPLC. By utilizing columns packed with smaller particles (typically sub-2 µm), UHPLC systems operate at much higher pressures, leading to dramatic improvements in resolution, sensitivity, and speed of analysis.[2][5][6][7]

Causality Behind UHPLC's Superior Performance

The smaller particle size in UHPLC columns provides a greater surface area for interaction between the analyte and the stationary phase, resulting in more efficient separation. This increased efficiency allows for the use of shorter columns and higher flow rates without sacrificing resolution, leading to significantly shorter run times.[8] The narrower peaks produced by UHPLC also lead to increased peak height and, consequently, higher sensitivity, which is particularly advantageous for detecting trace-level impurities.[5]

Experimental Protocol: UHPLC for 1H-Perimidine-2-Carboxylic Acid

Objective: To achieve a faster and higher-resolution purity assessment of synthesized 1H-perimidine-2-carboxylic acid compared to conventional HPLC.

Instrumentation and Materials:

• UHPLC system capable of operating at high pressures (≥1000 bar).

• C18 reversed-phase UHPLC column (e.g., 2.1 mm x 50 mm, 1.7 µm particle size).

• All other chemicals and reagents as per the HPLC method.

Chromatographic Conditions:

Parameter	Condition
Column	C18 Reverse-Phase (2.1 mm x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-0.5 min: 10% B; 0.5-2.5 min: 10-90% B; 2.5-3.0 min: 90% B; 3.0-3.1 min: 90-10% B; 3.1-4.0 min: 10% B
Flow Rate	0.6 mL/min
Injection Volume	2 µL
Column Temperature	40 °C
Detection	UV at the same wavelength as the HPLC method
Run Time	4 minutes

Note: The use of formic acid is preferred for UHPLC as it is more compatible with mass spectrometry, a common detector for UHPLC systems.

Definitive Identification: LC-MS for Impurity Profiling and Structural Elucidation

While HPLC and UHPLC are powerful tools for quantifying purity, they provide limited information about the identity of the impurities. Liquid Chromatography-Mass Spectrometry (LC-MS) overcomes this limitation by coupling the separation power of liquid chromatography with the mass-analyzing capabilities of a mass spectrometer.[9] This hyphenated technique is invaluable for impurity profiling, as it can provide the molecular weight of impurities, which is a critical first step in their structural elucidation.[9]

The Power of Mass Detection in Impurity Analysis

Following separation by the LC system, the eluent is introduced into the mass spectrometer's ion source, where the molecules are ionized. The mass analyzer then separates these ions based on their mass-to-charge ratio (m/z), providing a mass spectrum for each eluting peak. This information allows for the confident identification of known impurities by comparing their mass spectra to a library or confirming the molecular weight of a suspected compound. For unknown impurities, the accurate mass measurement obtained from a high-resolution mass spectrometer can be used to determine the elemental composition, providing crucial clues for structural elucidation.[10]

Experimental Protocol: LC-MS for Impurity Identification in 1H-Perimidine-2-Carboxylic Acid

Objective: To identify and tentatively characterize the impurities present in a synthesized batch of 1H-perimidine-2-carboxylic acid.

Instrumentation and Materials:

• LC-MS system, preferably with a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• UHPLC front-end as described in the UHPLC protocol.

• All other chemicals and reagents as per the UHPLC method, ensuring they are of MS-grade purity.

Chromatographic Conditions:

• The same as the UHPLC method.

Mass Spectrometry Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive and Negative
Scan Range	m/z 100-1000
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temp.	350 °C

Procedure:

• Perform the analysis using the UHPLC method with the mass spectrometer as the detector.

• Acquire full scan mass spectra for all detected peaks.

• For peaks corresponding to impurities, analyze the mass spectra to determine their molecular weights.

• If using a high-resolution mass spectrometer, determine the elemental composition of the impurities.

• Based on the synthesis route of 1H-perimidine-2-carboxylic acid, propose potential structures for the impurities that are consistent with the obtained mass data.

Visualization: Logic for Analytical Technique Selection

Figure 2. Decision tree for selecting the appropriate analytical technique.

Comparative Performance Analysis: HPLC vs. UHPLC vs. LC-MS

The choice of analytical technique depends on the specific requirements of the analysis, such as the need for speed, resolution, sensitivity, or structural information. The following table provides a semi-quantitative comparison of the expected performance of HPLC, UHPLC, and LC-MS for the purity assessment of 1H-perimidine-2-carboxylic acid, based on typical performance for similar small molecules.[5][11][12]

Performance Metric	Standard HPLC	UHPLC	LC-MS
Analysis Time	~15 min	~4 min	~4 min
Resolution	Good	Excellent	Excellent (separation)
Sensitivity (LOD/LOQ)	Good	Better	Best (mass detection)
Throughput	Moderate	High	High
Information Provided	Retention Time, % Purity	Retention Time, % Purity	Retention Time, % Purity, Molecular Weight, Elemental Composition
Cost (Instrument)		$
Cost (Operational)		$
Primary Application	Routine QC, Purity Assay	High-throughput screening, Impurity profiling, Method development	Impurity identification, Structural elucidation, Metabolomics

Conclusion: A Multi-Faceted Approach to Ensuring Purity

The assessment of purity for a synthesized compound like 1H-perimidine-2-carboxylic acid is not a one-size-fits-all endeavor. This guide has detailed three powerful analytical techniques, each with its own set of strengths and ideal applications.

• HPLC remains the robust workhorse for routine quality control, providing reliable purity data with established and cost-effective instrumentation.

• UHPLC offers a significant leap forward in terms of speed and resolution, making it the preferred choice for high-throughput environments and for resolving complex mixtures of impurities.[5][6]

• LC-MS stands as the definitive tool for impurity identification, providing invaluable molecular weight and structural information that is crucial for understanding the synthesis process and ensuring the safety of the final compound.[9]

References

• Phenomenex. (2025). HPLC vs UHPLC: Key Differences & Applications. [Link]

• International Journal of Scientific Research & Technology. (n.d.). A Comprehensive Review on UHPLC and UPLC: Advancements, Comparison, and Applications. [Link]

• SIELC Technologies. (n.d.). Separation of Indole-2-carboxylic acid on Newcrom R1 HPLC column. [Link]

• ResearchGate. (n.d.). Comparison of HPLC and UHPLC chromatographic separation of four.... [Link]

• PubMed Central. (n.d.). Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites. [Link]

• Chrom Tech, Inc. (2025). What Is the Difference Between UHPLC and HPLC?. [Link]

• PubMed Central. (n.d.). Strategies for structure elucidation of small molecules based on LC–MS/MS data from complex biological samples. [Link]

• ACS Food Science & Technology. (2025). Determination of Quinoline Carboxylic Acid Antibiotics in Honey by Ternary Layered Double Hydroxide-Based Magnetic Solid-Phase Extraction Coupled with Liquid Chromatography. [Link]

• Longdom Publishing. (n.d.). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. [Link]

• ResearchGate. (2025). Structure elucidation by LCMS. Foreword. [Link]

• ResearchGate. (n.d.). (PDF) Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry. [Link]

• Taylor & Francis. (2017). A Practical Synthesis of Indole-2-carboxylic Acid. [Link]

• MDPI. (n.d.). Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. [Link]

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Safety & Regulatory Compliance

Navigating the Unseen: A Definitive Guide to Personal Protective Equipment for Handling 1H-Perimidine-2-Carboxylic Acid

For the dedicated researchers, scientists, and drug development professionals forging new paths in chemical synthesis, the introduction of novel compounds like 1H-perimidine-2-carboxylic acid presents both exciting opportunities and critical safety challenges. While the full toxicological profile of this specific molecule may not be extensively documented, its structural motifs—a heterocyclic aromatic system and a carboxylic acid group—provide a solid foundation for a robust safety protocol. This guide synthesizes established principles of laboratory safety with insights gleaned from handling analogous chemical structures to provide a comprehensive framework for personal protective equipment (PPE) when working with 1H-perimidine-2-carboxylic acid. Our core philosophy is one of proactive caution: in the absence of complete data, we treat the unknown with the utmost respect and implement protective measures that address all potential hazards.

The Rationale Behind a Proactive PPE Strategy

Given the absence of a specific Safety Data Sheet (SDS) for 1H-perimidine-2-carboxylic acid, our recommendations are derived from a composite hazard assessment of structurally similar heterocyclic and aromatic carboxylic acids. These compounds frequently exhibit the following hazardous properties:

• Skin Irritation and Corrosion: Carboxylic acids can be corrosive to the skin, and aromatic compounds can cause significant irritation.[1][2][3]

• Serious Eye Damage: The acidic nature and potential particulate form of this compound pose a severe risk to the eyes.[1][2][3]

• Respiratory Tract Irritation: Inhalation of fine powders can lead to irritation of the respiratory system.[1][2][4]

• Harmful if Swallowed or Absorbed: Systemic toxicity upon ingestion or dermal absorption is a common concern with complex organic molecules.[1][2][3][5]

Therefore, the cornerstone of our PPE strategy is the creation of a complete barrier between the researcher and the chemical, mitigating risks of contact, inhalation, and ingestion.[6]

Core PPE Ensemble for Handling 1H-Perimidine-2-Carboxylic Acid

The following table outlines the minimum required PPE for handling 1H-perimidine-2-carboxylic acid in a solid (powder) form. Procedural modifications for handling solutions will be addressed subsequently.

Body Part	Personal Protective Equipment	Standard	Rationale
Eyes & Face	Chemical Splash Goggles & Face Shield	ANSI Z87.1	Goggles provide a seal against dust and splashes. A face shield offers an additional layer of protection for the entire face, particularly when handling larger quantities or during procedures with a high risk of splashing.[7]
Hands	Nitrile or Neoprene Gloves (Double-Gloving Recommended)	ASTM F739	Double-gloving provides an extra layer of protection against potential tears and permeation. Nitrile and neoprene offer good resistance to a broad range of chemicals. Inspect gloves for any signs of degradation before and during use.[5]
Body	Flame-Resistant Laboratory Coat (fully buttoned)	NFPA 2112	A flame-resistant lab coat protects against splashes and incidental contact with flammable materials. It should be fully buttoned to provide maximum coverage of personal clothing.
Respiratory	N95 Respirator or Higher (if not handled in a fume hood)	NIOSH-approved	For weighing and handling of the powder outside of a certified chemical fume hood, a respirator is essential to prevent inhalation of fine particles.[5][6]
Feet	Closed-toe, non-absorbent shoes	N/A	Protects feet from spills and falling objects.

Procedural Guidance: A Step-by-Step Approach to Safety

Adherence to a strict, sequential protocol for donning and doffing PPE is as crucial as the equipment itself. This systematic approach minimizes the risk of cross-contamination.

Donning PPE: A Deliberate Sequence

Figure 2: Recommended sequence for doffing PPE.

• Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out as you go. Dispose of them in the appropriate chemical waste container.

• Face Shield: Remove the face shield by handling the headband, avoiding contact with the front surface.

• Lab Coat: Unbutton your lab coat and remove it by rolling it down your arms, keeping the contaminated outer surface away from your body.

• Goggles: Remove your goggles from the back of your head.

• Inner Gloves: Remove the inner pair of gloves using the same technique as the outer pair.

• Respirator (if used): Remove your respirator by the straps, without touching the front.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

Spill Management and Disposal Plan

Even with the best precautions, spills can occur. A well-defined spill response plan is a critical component of your safety protocol.

Minor Spill Cleanup (less than 5 grams)

For small spills of solid 1H-perimidine-2-carboxylic acid:

• Alert Personnel: Notify others in the immediate area.

• Don Appropriate PPE: If not already wearing it, don the full PPE ensemble described above.

• Contain the Spill: Gently cover the spill with a slightly damp paper towel to prevent the powder from becoming airborne. Do not use a dry towel or a brush. [8]4. Neutralize (Optional but Recommended): For spills of acidic compounds, a neutralizer such as sodium bicarbonate can be applied. [9][10]5. Collect the Waste: Carefully scoop the material into a designated, labeled hazardous waste container.

• Decontaminate the Area: Wipe the spill area with a damp cloth, followed by a dry one. Dispose of all cleaning materials as hazardous waste.

• Doff PPE and Wash Hands: Follow the doffing procedure and wash your hands thoroughly.

Waste Disposal

All waste materials contaminated with 1H-perimidine-2-carboxylic acid, including gloves, paper towels, and collected spill material, must be disposed of as hazardous chemical waste in accordance with your institution's and local environmental regulations. [4][11]Given its heterocyclic aromatic structure, care should be taken to prevent environmental release.

Conclusion: A Culture of Safety

The responsible handling of novel chemical entities like 1H-perimidine-2-carboxylic acid is paramount in a research and development setting. By adopting a conservative and proactive approach to personal protective equipment, grounded in the known hazards of analogous compounds, we can foster a culture of safety that protects researchers while enabling scientific advancement. This guide provides a foundational framework; always consult your institution's Chemical Hygiene Plan and safety professionals for specific guidance.

References

• AAPPTec, LLC. (n.d.). Safety Data Sheet: 4-Aminopiperidine-4-carboxylic acid dihydrochloride. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet: 1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid, 97%. Retrieved from [Link]

• Canada Safety Training. (n.d.). PPE for Hazardous Chemicals. Retrieved from [Link]

• University of Tennessee Knoxville. (n.d.). Chemical Hygiene Plan & Compliance. Retrieved from [Link]

• The City University of New York. (2023). Laboratory Chemical Spill Cleanup and Response Guide. Retrieved from [Link]

• MDPI. (2023). Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants: A Review of Long-Term Risks and Impacts. Retrieved from [Link]

• West Australian Test Equipment. (2023). 8 Steps to Handling a Lab Chemical Spill. Retrieved from [Link]

• University of Cambridge. (n.d.). Spill procedure: Clean-up guidance. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Chemical Safety: Personal Protective Equipment. Retrieved from [Link]

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